5-Methyl-5-propyl-1,3-dioxane

• CAS: 6301-67-3

Core Science & Biosynthesis

conformational analysis of 5-substituted 1,3-dioxanes

An In-Depth Technical Guide to the Conformational Analysis of 5-Substituted 1,3-Dioxanes

Abstract

The 1,3-dioxane framework is a cornerstone structural motif in numerous natural products and pharmacologically active compounds.[1] The precise three-dimensional arrangement of substituents on this heterocyclic ring system is a critical determinant of molecular shape, polarity, and, consequently, biological function. Understanding the conformational preferences of substituted 1,3-dioxanes is therefore not an academic exercise but a prerequisite for effective rational drug design and development. This guide provides a comprehensive exploration of the conformational analysis of 1,3-dioxanes with a specific focus on substitution at the 5-position. We will dissect the intricate balance of steric, electronic, and stereoelectronic forces that govern the conformational equilibrium, present detailed experimental and computational workflows for their characterization, and provide the quantitative data necessary for predictive analysis.

The 1,3-Dioxane Ring: A Conformational Overview

Like its carbocyclic analog, cyclohexane, the 1,3-dioxane ring predominantly adopts a chair conformation to alleviate angle and torsional strain. However, the introduction of two oxygen atoms at the 1- and 3-positions imposes significant geometric and electronic changes. The C-O bond length is shorter than a C-C bond, leading to a more "puckered" chair and altered diaxial interactions.[2]

The ring is not static but undergoes a dynamic "ring-flipping" process, interconverting between two non-equivalent chair conformers through higher-energy twist-boat intermediates.[1] For a 5-substituted 1,3-dioxane, the energetic landscape is biased, with the molecule preferentially occupying the lower-energy chair conformation. The magnitude of this preference is dictated by the nature of the substituent at the C5 position.

Caption: Conformational interconversion pathway for a substituted 1,3-dioxane ring.

Governing Principles of Conformational Preference at the C5 Position

The conformational equilibrium of a 5-substituted 1,3-dioxane is a nuanced interplay between destabilizing steric interactions and potentially overriding stabilizing stereoelectronic effects.

Steric Effects: 1,3-Diaxial Interactions

In a purely steric model, a substituent will favor the equatorial position to minimize unfavorable steric clashes with other atoms. For an axial substituent, the primary destabilizing force comes from 1,3-diaxial interactions. In a 5-substituted 1,3-dioxane, an axial substituent at C5 interacts with the axial protons at C2, C4, and C6. However, these interactions are generally less severe than those experienced by substituents at the C2 or C4/C6 positions due to the geometry of the ring. Consequently, the steric preference for the equatorial position for many alkyl groups at C5 is less pronounced than in cyclohexane.[1]

Stereoelectronic Effects: Beyond Simple Sterics

The presence of the two ring oxygen atoms introduces powerful stereoelectronic effects that can stabilize conformations that are sterically disfavored. This is particularly true for electronegative or polar substituents at the C5 position.

• The Gauche Effect: For 5-substituted 1,3-dioxanes with electronegative substituents (e.g., F, OMe, OH), the axial conformation can be unexpectedly favored.[1][3] This preference is attributed to a stabilizing gauche interaction between the substituent and the lone pairs of the ring oxygen atoms.[1] This effect is a manifestation of hyperconjugation, where an electron lone pair (n) on an oxygen atom donates electron density into the antibonding orbital (σ) of the C5-substituent bond (n_O → σ_C-X). This interaction is geometrically optimal when the substituent is axial.

• The "Reverse Perlin Effect" and the W-Effect: Experimental observations have shown that for the C5 position in 1,3-dioxane, the one-bond C-H coupling constant for the equatorial proton is smaller than for the axial proton (¹J_C-Heq < ¹J_C-Hax).[4] This "reverse Perlin effect" is contrary to what is seen in cyclohexane and suggests that the equatorial C5-H bond is elongated and weakened. This phenomenon is explained by a stabilizing "W-effect," a type of homoanomeric interaction where a pseudoequatorial lone pair on a ring oxygen donates electron density through space into the antibonding orbital of the equatorial C5-H bond (n → σ*).[4][5] This interaction stabilizes the ground state and influences the conformational preference.

Caption: General workflow for NMR-based conformational analysis.

Detailed Experimental Protocol

• Sample Preparation: Dissolve 5-10 mg of the purified 5-substituted 1,3-dioxane in an appropriate deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). The choice of solvent is critical as it can influence the conformational equilibrium. [1]2. 1D NMR Spectroscopy:

  • Acquire a high-resolution ¹H NMR spectrum to observe chemical shifts and proton-proton coupling patterns.

  • Acquire a proton-decoupled ¹³C NMR spectrum to identify the number of unique carbon environments. [1]3. 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): Acquire a ¹H-¹H COSY spectrum to establish proton coupling networks, which is essential for unambiguous signal assignment. [1] * NOESY (Nuclear Overhauser Effect Spectroscopy): Acquire a ¹H-¹H NOESY spectrum to identify protons that are in close spatial proximity. Strong NOE cross-peaks between a C5 substituent and axial protons at C2/C4/C6 are definitive proof of an axial conformation. [1]4. Analysis of Vicinal Coupling Constants (³JHH):

  • Carefully measure the three-bond coupling constants (³JHH) between the proton at C5 and the protons at C4 and C6.

  • Apply the Karplus Equation , J(φ) = Acos²φ + Bcosφ + C, which relates the vicinal coupling constant (J) to the dihedral angle (φ) between the coupled protons. [6] * By comparing experimental J-values to the Karplus curve, one can determine the dihedral angles and thus deduce the ring conformation. Typically, large ³J(ax,ax) values (10-13 Hz) are observed, while ³J(ax,eq) and ³J(eq,eq) are smaller (2-5 Hz). [1]5. Determination of Conformational Equilibrium (Low-Temperature NMR):

  • For systems undergoing rapid ring-flipping at room temperature, the observed NMR signals are a population-weighted average.

  • To resolve the individual conformers, perform NMR experiments at low temperatures to slow the interconversion rate to below the NMR timescale. [1] * At a sufficiently low temperature (the "coalescence temperature"), separate signals for the axial and equatorial conformers will be observed.

  • The equilibrium constant (K_eq) is determined directly from the ratio of the integrated intensities of the signals for the two conformers. The A-value is then calculated using the equation: ΔG° = -RT ln(K_eq) . [1]

Computational Workflow: A Powerful Complement

Computational chemistry offers a powerful, synergistic approach to predict and rationalize the conformational preferences of substituted 1,3-dioxanes, providing insights that can guide and interpret experimental findings. [1][7]

Sources

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• 5. Stereoelectronic interactions in cyclohexane, 1,3-dioxane, 1, 3-oxathiane, and 1,3-dithiane: W-effect, sigma(C)(-)(X) <--> sigma(C)(-)(H) interactions, anomeric effect-what is really important? - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Strategic Utility of C8H14O3 Isomers in Advanced Pharmaceutical Synthesis

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

In the landscape of organic synthesis and medicinal chemistry, the molecular formula C8H14O3 represents a highly versatile class of chemical intermediates. Rather than a single entity, this formula encompasses several isomeric β-keto esters and anhydrides that serve as foundational building blocks for active pharmaceutical ingredients (APIs). As a Senior Application Scientist, I have observed that the selection of a specific C8H14O3 isomer—most notably tert-butyl acetoacetate (t-BAA) or methyl pivaloylacetate (MPA)—is rarely arbitrary. These molecules are specifically chosen for their unique steric profiles and orthogonal reactivity, which dictate regioselectivity and streamline downstream deprotection steps in complex multi-component reactions.

This whitepaper deconstructs the chemical logic, mechanistic causality, and self-validating experimental protocols associated with C8H14O3 derivatives in modern drug development.

Physicochemical Profiling of C8H14O3 Isomers

To engineer a successful synthetic route, researchers must first understand the quantitative physicochemical distinctions between the isomers of C8H14O3. The structural nuances of these compounds directly govern their boiling points, steric hindrance, and optimal use cases in reactor environments.

Table 1: Quantitative Comparison of Primary C8H14O3 Isomers in Drug Synthesis

Compound Name	CAS Number	Molecular Weight	Boiling Point	Structural Feature	Primary Application in API Synthesis
tert-Butyl acetoacetate	1694-31-1	158.20 g/mol	190 °C	Acid-labile tert-butyl ester	Multicomponent Hantzsch/Biginelli reactions; Pyrrole synthesis.
Methyl pivaloylacetate	55107-14-7	158.20 g/mol	67-70 °C (13 mmHg)	Bulky pivaloyl (t-butyl ketone) group	Regioselective synthesis of sterically hindered heterocycles.
Isobutyl acetoacetate	7779-75-1	158.20 g/mol	100 °C (22 mmHg)	Isobutyl ester	Decarboxylative aldol additions; Flavouring/fragrance intermediates.
Butyric anhydride	106-31-0	158.20 g/mol	198 °C	Linear aliphatic anhydride	Acylation agent for API derivatization and prodrug formulation.

Mechanistic Utility in API Synthesis

2.1 tert-Butyl Acetoacetate (t-BAA): Orthogonality and the Hantzsch Reaction

tert-Butyl acetoacetate (t-BAA) is arguably the most critical C8H14O3 isomer in medicinal chemistry 1. Its primary value lies in the orthogonality of the tert-butyl ester group. In complex syntheses, such as the preparation of the tyrosine kinase inhibitor Sunitinib, t-BAA is subjected to nitrosation and reduction to form an unstable aminoketone, which subsequently undergoes ring closure to form a fully substituted pyrrole ring 2.

The Causality of Choice: Why use t-BAA instead of the cheaper ethyl acetoacetate? The tert-butyl group is highly resistant to nucleophilic attack and basic hydrolysis due to severe steric shielding. However, it is uniquely labile under mildly acidic conditions (e.g., Trifluoroacetic acid). This allows chemists to selectively cleave the ester to a β-keto acid without disturbing base-sensitive amides or other esters on the molecule. The resulting β-keto acid spontaneously decarboxylates, freeing a ring position for further functionalization (such as formylation via Vilsmeier reagent) 2.

Furthermore, t-BAA is a staple in the Hantzsch Dihydropyridine Synthesis to produce 1,4-dihydropyridines (DHPs), which are potent L-type calcium channel blockers 3.

Fig 1. Multicomponent Hantzsch synthesis pathway utilizing tert-butyl acetoacetate.

2.2 Methyl Pivaloylacetate (MPA): Steric Directing Groups

Methyl pivaloylacetate (CAS 55107-14-7) is another highly valuable C8H14O3 isomer. It is primarily synthesized via the condensation of pivaloyl chloride with dimethyl malonate 4.

The Causality of Choice: In MPA, the bulky tert-butyl group is attached directly to the ketone carbonyl (forming a pivaloyl group), rather than the ester oxygen. This extreme steric bulk adjacent to the ketone forces incoming nucleophiles (such as hydrazines or amidines) to attack the less hindered ester carbonyl first. This predictable regioselectivity is essential when synthesizing specific isomers of pyrazoles or pyrimidines, preventing the formation of inseparable isomeric mixtures that plague standard β-keto esters 5.

Experimental Methodology: Self-Validating Hantzsch Protocol

To ensure reproducibility and scientific integrity, the following protocol for the synthesis of a DHP derivative using t-BAA is designed as a self-validating system . Each phase includes a physical or analytical checkpoint to verify the reaction's progression before moving forward 3.

Objective: Synthesis of di-tert-butyl 4-(aryl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate.

Step 1: Reagent Preparation & Initiation

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2.0 equivalents of tert-butyl acetoacetate (t-BAA) with 1.0 equivalent of the chosen aryl aldehyde (e.g., 2-nitrobenzaldehyde).

• Add 1.5 equivalents of ammonium acetate (NH4OAc) to serve as both the amine source and the catalytic buffer.

• Suspend the mixture in 50 mL of absolute ethanol.

• Validation Checkpoint 1: The initial mixture will be heterogeneous. As the system is heated to 60 °C, it should become a clear, homogenous solution, confirming the dissolution and initial enamine formation.

Step 2: Condensation & Cyclization

• Elevate the temperature to reflux (approx. 78 °C) and maintain for 10-12 hours.

• Monitor the reaction via Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate system.

• Validation Checkpoint 2: The disappearance of the UV-active aldehyde spot on the TLC plate confirms the completion of the Knoevenagel condensation phase.

Step 3: Isolation via Precipitation

• Remove the heat source and allow the flask to cool slowly to room temperature, then transfer to an ice bath (0-4 °C) for 2 hours.

• Validation Checkpoint 3: The highly lipophilic tert-butyl groups render the DHP core insoluble in cold ethanol. A dense, crystalline precipitate will spontaneously form. If no precipitate forms, the cyclization has failed or the solvent volume is too high.

• Isolate the solid via vacuum filtration and wash with 20 mL of ice-cold ethanol to remove unreacted t-BAA.

Fig 2. Orthogonal deprotection and decarboxylation workflow enabled by the tert-butyl ester group.

Step 4: Orthogonal Deprotection (Optional Downstream Processing)

• To remove the tert-butyl ester, dissolve the isolated DHP in Dichloromethane (DCM) and cool to 0 °C.

• Add 10 equivalents of Trifluoroacetic acid (TFA) dropwise.

• Validation Checkpoint 4: As the ester cleaves and forms the unstable β-keto acid, spontaneous decarboxylation occurs. The visual evolution of CO2 gas (bubbling) acts as a real-time kinetic indicator of the reaction's progress. Once bubbling ceases, deprotection is complete.

Strategic Considerations for Scale-Up

When transitioning C8H14O3-based syntheses from the bench to pilot-plant scale, thermal stability and gas evolution must be tightly managed. The decarboxylation of t-BAA derivatives generates stoichiometric volumes of CO2 gas, requiring adequately vented reactor vessels to prevent dangerous over-pressurization. Conversely, when utilizing Methyl pivaloylacetate, researchers must account for its lower boiling point (67-70 °C at 13 mmHg) 4, ensuring that vacuum distillation purification steps do not inadvertently strip the intermediate from the reaction matrix.

By leveraging the distinct steric and electronic profiles of these C8H14O3 isomers, drug development professionals can design highly efficient, regioselective, and scalable pathways for next-generation therapeutics.

References

• National Center for Biotechnology Information. "Tert-butyl acetoacetate | C8H14O3 | CID 15538 - PubChem." PubChem. Available at:[Link]

• National Institutes of Health. "An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals - PMC." NIH. Available at:[Link]

• ResearchGate. "β‐Ketoesters: An Overview and It's Applications via Transesterification." ResearchGate. Available at: [Link]

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The Thermodynamic Landscape of Substituted 1,3-Dioxanes: Conformational Dynamics and Stereoelectronic Effects in Drug Design

As a Senior Application Scientist in molecular design, I frequently encounter the 1,3-dioxane ring system. While traditionally viewed merely as a robust protecting group for 1,3-diols and carbonyls, substituted 1,3-dioxanes are highly privileged pharmacophores in modern drug development. The spatial orientation of their substituents directly dictates receptor binding vectors, lipophilicity (logP), and metabolic stability.

To rationally design molecules incorporating this heterocycle, one must move beyond basic steric assumptions and understand the deep thermodynamic principles—specifically the interplay between enthalpy ( ΔH∘ ), entropy ( ΔS∘ ), and stereoelectronic hyperconjugation—that govern their conformational equilibria. This whitepaper provides an in-depth technical analysis of the thermodynamic properties of substituted 1,3-dioxanes, supported by self-validating experimental and computational protocols.

Conformational Thermodynamics: The Chair and Beyond

Much like cyclohexane, the 1,3-dioxane ring predominantly adopts a chair conformation to minimize torsional and angle strain. However, the introduction of two heteroatoms fundamentally alters the potential energy surface (PES) of the ring inversion process.

The thermodynamic interconversion from one chair conformer to its inverted form proceeds via higher-energy twist-boat and boat intermediates. High-level computational studies (MP2 and DFT) have demonstrated that the global minimum chair conformer of 1,3-dioxane is thermodynamically favored by 4.85 to 5.19 kcal/mol over the local minimum 2,5-twist structure[1]. The 1,4-twist structure sits even higher on the energy landscape, approximately 1.0 to 1.36 kcal/mol above the 2,5-twist conformer[1].

Fig 1. Thermodynamic interconversion pathway of the 1,3-dioxane ring.

The Stereoelectronic Tug-of-War: Sterics vs. The Anomeric Effect

The conformational free energy (often termed the A-value ) represents the difference in Gibbs free energy ( ΔG∘ ) between the axial and equatorial conformers of a substituted ring. In 1,3-dioxanes, the thermodynamic drivers establishing these A-values are highly position-dependent.

The Amplified Steric Effect at C2, C4, and C6

The fundamental causality behind the altered steric environment in 1,3-dioxane is geometric: the C–O bond length (1.42 Å) is significantly shorter than the C–C bond length (1.54 Å) found in cyclohexane. This structural contraction compresses the 1,3-diaxial space[2]. Consequently, an alkyl substituent at the C2 position experiences severe steric repulsion with the axial protons at C4 and C6. For example, while the A-value for a methyl group in cyclohexane is ~1.7 kcal/mol, the ΔG∘ for the ring inversion of 2-methyl-1,3-dioxane exceeds 3.5 kcal/mol , strongly locking the substituent in the equatorial position[2].

The Anomeric Effect at C2

When an electronegative atom (e.g., -F, -OMe, -CN) is placed at the C2 position, classical steric rules fail. These substituents exhibit a counterintuitive thermodynamic preference for the sterically hindered axial position. This phenomenon, known as the 3[3], is driven by a stabilizing stereoelectronic hyperconjugation. The lone pair electrons ( nO​ ) on the adjacent endocyclic oxygen atoms delocalize into the antibonding orbital ( σC−X∗​ ) of the axial C2-substituent bond[3]. Furthermore, dipole-dipole interactions heavily influence this equilibrium; for instance, the axial preference of a 2-cyano group is enhanced in non-polar solvents where electrostatic repulsions between the ring dipole and the equatorial substituent dipole are maximized[4].

The "Reverse Perlin" and Gauche Effects at C5

Substituents at the C5 position face a unique thermodynamic environment. Because positions 1 and 3 are occupied by oxygen atoms (which lack axial protons), a C5 axial substituent does not experience traditional 1,3-diaxial steric hindrance. Instead, it interacts with the oxygen lone pairs. Furthermore, high-level computational studies reveal complex hyperconjugative balances ( σC−X​→σC−H∗​ and nO​→σC−H∗​ ) that lead to the elongation of the equatorial C5-H bond—a phenomenon termed the reverse Perlin effect[5].

Quantitative Thermodynamic Data

To facilitate rational molecular design, the following table synthesizes the thermodynamic A-values ( ΔGax→eq∘​ ) comparing cyclohexane to 1,3-dioxane. (Note: A negative A-value indicates that the axial conformation is thermodynamically favored).

Substituent	Position	Cyclohexane A-value (kcal/mol)	1,3-Dioxane A-value (kcal/mol)	Primary Thermodynamic Driver
Methyl (-CH3)	C2	1.70	> 3.50	Enhanced 1,3-diaxial steric repulsion due to shorter C-O bonds.
Methyl (-CH3)	C5	1.70	~ 0.80	Reduced steric repulsion (interaction with oxygen lone pairs, not protons).
Methoxy (-OCH3)	C2	0.60	-0.40	Anomeric Effect ( nO​→σC−O∗​ hyperconjugation).
Fluoro (-F)	C2	0.25	-0.80	Strong Anomeric Effect ( nO​→σC−F∗​ ).
Cyano (-CN)	C2	0.20	-0.80	Dipole-dipole minimization and electrostatic interactions[4].

Self-Validating Experimental & Computational Protocols

To ensure scientific integrity, thermodynamic parameters must not be accepted at face value; they must be derived through self-validating systems where experimental macroscopic data is corroborated by microscopic computational modeling.

Fig 2. Self-validating workflow for thermodynamic profiling of 1,3-dioxanes.

Protocol A: Variable-Temperature NMR (VT-NMR) for Conformational Equilibria

Causality: At ambient temperatures, the 1,3-dioxane ring flips rapidly on the NMR timescale, yielding time-averaged chemical shifts. By lowering the temperature below the coalescence point ( Tc​ ), we kinetically "freeze" the conformers. This allows for the direct integration of axial vs. equatorial populations, enabling the extraction of exact thermodynamic parameters via the Boltzmann distribution[3].

• Sample Preparation: Dissolve 15-20 mg of the substituted 1,3-dioxane in 0.6 mL of a deuterated solvent. Crucial step: Prepare two samples—one in a non-polar solvent (e.g., Toluene- d8​ ) and one in a polar solvent (e.g., DMF- d7​ ) to isolate the thermodynamic contribution of solvent-dipole interactions.

• Data Acquisition: Acquire 1 H and 13 C NMR spectra starting at 298 K. Gradually lower the temperature in 10 K increments down to 185 K (or until distinct axial/equatorial signals resolve).

• Integration & Equilibrium Constant ( Keq​ ): Integrate the well-resolved anomeric or substituent protons. Calculate Keq​=Peq​/Pax​ .

• Thermodynamic Extraction: Plot ln(Keq​) versus 1/T (Van't Hoff plot). The slope yields −ΔH∘/R , and the y-intercept yields ΔS∘/R . The Gibbs free energy is derived via ΔG∘=ΔH∘−TΔS∘ .

Protocol B: Computational Thermodynamic Profiling (DFT/NBO)

Causality: While VT-NMR provides macroscopic thermodynamics, it cannot isolate purely electronic contributions from steric strain. Density Functional Theory (DFT) coupled with Natural Bond Orbital (NBO) analysis mathematically isolates the n→σ∗ stabilization energy via second-order perturbation theory, validating the stereoelectronic origins of the observed ΔG∘ [5].

• Geometry Optimization: Construct the axial and equatorial conformers in silico. Optimize geometries using a robust functional and basis set (e.g., B3LYP/6-311+G(d,p)) utilizing an implicit solvation model (PCM) matching the NMR solvent.

• Frequency Analysis: Perform vibrational frequency calculations on the optimized geometries to confirm they are true energy minima (zero imaginary frequencies) and to extract Zero-Point Energy (ZPE) and thermal corrections to Gibbs free energy at 298 K.

• NBO Analysis: Execute an NBO calculation on the optimized axial conformer. Extract the second-order perturbation energy ( E(2) ) for the nO​→σC−X∗​ interaction. If E(2)>2.0 kcal/mol, the anomeric effect is the dominant thermodynamic driver of the conformation.

Implications for Drug Development

Understanding the thermodynamics of substituted 1,3-dioxanes is not merely an academic exercise; it is a critical tool in rational drug design. By leveraging the anomeric effect to lock a substituent in the axial position, medicinal chemists can precisely control the spatial trajectory of a binding vector without adding bulky, lipophilic steric holding groups (like tert-butyl). This allows for the optimization of target affinity while strictly maintaining a low molecular weight and favorable logP, ultimately improving the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of the therapeutic candidate.

References

• Kuznetsov, V. V. (2010). Comparative Conformational Analysis of 1,3-Dioxane and 1,3-Dithiane. ResearchGate.
• BenchChem. (2025). Conformational Analysis of Substituted 1,3-Dioxanes: An In-depth Technical Guide. BenchChem.
• Eliel, E. L., & Knoeber, S. M. C. (1968). Conformational analysis. XVI. 1,3-Dioxanes. Journal of the American Chemical Society.
• Perrin, C. L., et al. (2018). The Anomeric Effect: It's Complicated. The Journal of Organic Chemistry.
• Alabugin, I. V. (2000). Stereoelectronic Interactions in Cyclohexane, 1,3-Dioxane, 1,3-Oxathiane, and 1,3-Dithiane. The Journal of Organic Chemistry.

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Mapping the Potential Energy Surface of 5-Alkyl-1,3-Dioxanes: A Comprehensive Guide to Conformational Dynamics and Computational Validation

Executive Summary

As a Senior Application Scientist in structural chemistry, I frequently encounter the 1,3-dioxane ring functioning as a critical pharmacophore or a robust protecting group in complex organic syntheses. Understanding the conformational dynamics of these heterocycles is not merely an academic exercise; it is a prerequisite for predicting stereoselectivity, reaction kinetics, and receptor-binding affinities in drug development. This whitepaper provides an in-depth technical analysis of the potential energy surface (PES) of 5-alkyl-1,3-dioxanes, detailing the causality behind their unique conformational preferences and outlining self-validating protocols for both computational mapping and experimental verification.

Conformational Landscape: The 1,3-Dioxane Ring

To understand the PES of 5-alkyl-1,3-dioxanes, we must first deconstruct the physical forces governing their geometry. The 1,3-dioxane ring fundamentally differs from cyclohexane due to the presence of oxygen atoms at positions 1 and 3.

Causality of Conformational Preference: Sterics vs. Hyperconjugation

In classical conformational analysis, the preference for an equatorial substituent is attributed to the avoidance of 1,3-diaxial steric clashes. However, in 5-alkyl-1,3-dioxanes, the syn-axial positions at C1 and C3 are occupied by oxygen lone pairs rather than hydrogen atoms[1]. This absence of syn-axial hydrogens drastically reduces steric repulsion for an axial 5-alkyl group.

If steric repulsion is minimized, why does the equatorial conformer remain the global minimum? Quantum chemical studies reveal that the stability of the equatorial form is heavily dictated by hyperconjugative interactions (specifically, σC−Hax​​→σC−Hax​∗​ electron donation) involving the methine hydrogen, rather than just the avoidance of steric clash[1],[2]. This hyperconjugative stabilization is the primary causal factor driving the conformational equilibrium toward the equatorial chair ( Ceq​ ).

Consequently, the Gibbs conformational energy (A-value) for a 5-methyl group in 1,3-dioxane is only ~0.8 kcal/mol, which is significantly lower than the ~1.7 kcal/mol observed in methylcyclohexane[3],[4].

The Potential Energy Surface (PES) and Ring Inversion Pathways

The PES of a flexible cyclic system is a multidimensional mathematical landscape where coordinates represent molecular geometry and elevation represents potential energy. For 5-alkyl-1,3-dioxanes, mapping this surface reveals several critical stationary points[5]:

• Global Minimum: Equatorial Chair ( Ceq​ )

• Local Minima: Axial Chair ( Cax​ ) and Twist-Boat forms (1,4-T and 2,5-T)

• Transition States (TS): Half-chair or Sofa conformations

The chair-to-chair inversion does not occur in a single, direct leap. Instead, the molecule must distort into a high-energy half-chair transition state, relax into a local minimum twist-boat intermediate, and cross a second transition state to reach the inverted chair[5]. For 5-alkyl derivatives, the highest energy barrier along this pathway typically ranges from 8.4 to 10.4 kcal/mol, depending on the steric bulk of the alkyl group[5],[6].

Conformational inversion pathway of 5-alkyl-1,3-dioxanes mapped across the potential energy surface.

Quantitative Data: Conformational Energies

The following table synthesizes the thermodynamic parameters ( ΔG∘ ) and kinetic barriers ( ΔG‡ ) for the ring inversion of various 5-alkyl-1,3-dioxanes, derived from both experimental NMR data and Density Functional Theory (DFT) calculations[5],[6].

Substituent at C5	ΔG∘ ( Ceq​⇌Cax​ ) [kcal/mol]	ΔG‡ (Inversion Barrier) [kcal/mol]	Primary Intermediate
Methyl (Me)	0.80	9.1	1,4-Twist-Boat
Ethyl (Et)	0.90	9.1	1,4-Twist-Boat
Isopropyl (i-Pr)	1.00	8.7	1,4-Twist-Boat
tert-Butyl (t-Bu)	1.40	10.4	2,5-Twist-Boat

Note: The anomalous drop in the inversion barrier for the isopropyl group is attributed to ground-state destabilization of the Ceq​ form via steric clash between the branched alkyl group and the ring exterior, which effectively lowers the activation energy required to reach the transition state[5].

Methodological Framework: Computational PES Mapping

To accurately model the PES, we employ a self-validating computational protocol using Density Functional Theory (DFT). The choice of functional and basis set (e.g., PBE/cc-pVDZ or B3LYP/6-31G(d,p)) is critical; hybrid functionals are required to accurately capture the electron correlation inherent in the hyperconjugative interactions described above[7],[8].

Step-by-Step Computational Protocol

• Input Geometry Generation: Construct the 3D geometry of the target 5-alkyl-1,3-dioxane in its Ceq​ conformation using a molecular builder.

• Geometry Optimization: Perform an unconstrained geometry optimization at the DFT level to locate the nearest local minimum on the PES.

• Frequency Calculation (Self-Validation Step): Calculate the harmonic vibrational frequencies. Causality check: A true minimum must have exactly zero imaginary frequencies ( Nimag​=0 ). If an imaginary frequency is present, the geometry is a saddle point, and optimization must be restarted along the normal mode of the imaginary frequency.

• Transition State (TS) Search: Use algorithms like the Synchronous Transit-Guided Quasi-Newton (STQN) method to locate the half-chair transition state. Validate the TS by ensuring it possesses exactly one imaginary frequency ( Nimag​=1 ) corresponding to the ring-flipping motion[6].

• Intrinsic Reaction Coordinate (IRC) Analysis: A TS is mathematically just a saddle point. To prove causality—that this specific TS connects the Ceq​ and twist-boat minima—run an IRC calculation. This traces the reaction path downhill in both directions to confirm the identities of the reactant and product.

• Thermodynamic Extraction: Extract the zero-point energy (ZPE) corrected free energies ( ΔG ) to construct the final PES map.

Step-by-step computational workflow for mapping 1,3-dioxane potential energy surfaces using DFT.

Experimental Validation: Variable-Temperature NMR Protocol

Computational models must be grounded in empirical reality. Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) spectroscopy provides a self-validating experimental method to measure the kinetics of ring inversion.

Step-by-Step VT-NMR Protocol

• Sample Preparation: Dissolve the 5-alkyl-1,3-dioxane in a deuterated solvent with a very low freezing point (e.g., CD2​Cl2​ or CHFCl2​ ).

• Spectral Acquisition: Acquire 1H and 13C NMR spectra starting at 298 K. At this temperature, rapid ring inversion averages the axial and equatorial signals into a single set of peaks.

• Cryogenic Cooling: Incrementally lower the temperature (in 5 K steps) down to ~150 K. As the thermal energy drops below the inversion barrier ( ΔG‡ ), the rate of inversion slows down relative to the NMR timescale.

• Line Shape Analysis: Observe the decoalescence of the averaged signals into distinct peaks representing the Ceq​ and Cax​ conformers. Identify the coalescence temperature ( Tc​ ), the exact point where the distinct peaks merge.

• Thermodynamic Calculation (Self-Validation): Calculate the exchange rate constant ( k ) at various temperatures and plot ln(k/T) versus 1/T (Eyring plot). Causality check: The strict linearity of the Eyring plot self-validates the assumption that the inversion mechanism remains constant across the measured temperature range. The slope and intercept yield the precise activation enthalpy ( ΔH‡ ) and entropy ( ΔS‡ ), which should closely match the DFT-derived PES.

References

• Kuramshina, A. E., & Kuznetsov, V. V. (2010). Conformational analysis of 5-substituted 1,3-dioxanes. Russian Journal of Organic Chemistry, 46(6), 871-874. URL:[Link]

• Ribeiro, D. S., & Rittner, R. (2003). The Role of Hyperconjugation in the Conformational Analysis of Methylcyclohexane and Methylheterocyclohexanes. The Journal of Organic Chemistry, 68(17), 6780-6787. URL:[Link]

• Fayzullin, M. G., & Mamleev, A. K. (2011). Conformational Analysis of 4,4-Dimethyl-1,3-dioxane. Russian Journal of Organic Chemistry, 47(3), 446-449. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. 4-(5-Propyl-1,3-dioxan-2-yl)benzonitrile | 80285-16-1 | Benchchem [benchchem.com]
• 7. pleiades.online [pleiades.online]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: 5-Methyl-5-propyl-1,3-dioxane-2-one as a Key Intermediate in the Synthesis of Carisoprodol

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Process Optimization

Introduction & Chemical Context

Carisoprodol (N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate) is a centrally acting skeletal muscle relaxant. Its structural core features a tertiary alcohol carbamate motif, which provides steric hindrance against rapid esterase hydrolysis, thereby extending its pharmacological half-life and improving metabolic stability[1].

Historically, the industrial synthesis of carisoprodol relied on phosgene-mediated carbamoylation, a route fraught with severe safety risks, high toxicity, and environmental hazards[2]. Modern green-chemistry approaches have pivoted to utilizing 5-methyl-5-propyl-1,3-dioxane-2-one as a pivotal intermediate[3]. (Note: While often colloquially referred to by its core ring structure as 5-methyl-5-propyl-1,3-dioxane, the precise reactive intermediate in this pathway is the cyclic carbonate derivative).

This application note details the mechanistic rationale, self-validating experimental protocols, and analytical controls required to synthesize carisoprodol via this cyclic carbonate intermediate, ensuring high atom economy and scalability.

Mechanistic Rationale & Causality

The modern synthetic route leverages the cyclic carbonate framework to achieve precise regiocontrol and eliminate toxic reagents.

• Cyclization (Formation of the 1,3-Dioxane Ring): Reacting 2-methyl-2-propyl-1,3-propanediol with urea under metal oxide catalysis forms 5-methyl-5-propyl-1,3-dioxane-2-one[3]. Urea acts as an inexpensive, low-toxicity carbonyl source. The metal oxide activates the carbonyl carbon of the urea, facilitating nucleophilic attack by the diol's hydroxyl groups and driving the elimination of ammonia gas[4].

• Regioselective Aminolysis: The cyclic carbonate undergoes aminolysis with isopropylamine. Because the 1,3-dioxane-2-one ring is symmetric (the two -CH2-O- bonds are equivalent), nucleophilic attack by isopropylamine at the carbonyl carbon cleanly opens the ring, yielding exactly one equivalent of the desired mono-carbamate: 2-methyl-2-propyl-3-hydroxypropyl-N-isopropyl carbamate[3]. Temperature control (12–15 °C) is critical here to prevent the volatilization of isopropylamine (BP ~32 °C) and to suppress exothermic side reactions such as polymerization[3].

• Final Carbamoylation: The remaining primary hydroxyl group is reacted with sodium cyanate (or additional urea) to form the final dicarbamate active pharmaceutical ingredient (API)[3].

Pharmacological Context

Carisoprodol and its primary active metabolite, meprobamate, modulate GABA_A receptors in the central nervous system. By enhancing the inhibitory effects of GABA, they increase chloride ion influx, leading to neuronal hyperpolarization and subsequent muscle relaxation[1].

Caption: Signaling pathway of Carisoprodol and its metabolite Meprobamate modulating GABA_A receptors.

Quantitative Data & Process Optimization

Table 1: Pharmacokinetic Parameters of Carisoprodol vs. Meprobamate [1]

Parameter	Carisoprodol	Meprobamate
Cmax (μg/mL)	~2.5 - 3.0	~4.0 - 5.0
Tmax (hours)	1.5 - 2.0	3.0 - 4.0
Half-life (t1/2) (hours)	2.0 - 3.0	10.0 - 12.0

| Primary Metabolism | CYP2C19 (Liver) | Hepatic Glucuronidation |

Table 2: Optimization of Aminolysis Conditions for Ring Opening [3]

Solvent	Temp (°C)	Time (h)	Yield (%)	Impurity Profile
Toluene	12 - 15	12 - 15	>90%	Minimal
Dichloromethane	20 - 25	8 - 10	82%	Moderate

| Neat (No Solvent) | 40 | 4 | <60% | High (Polymerization) |

Experimental Protocols

The following self-validating protocols outline the step-by-step methodology for synthesizing the intermediate and the final API.

Protocol 1: Synthesis of 5-Methyl-5-propyl-1,3-dioxane-2-one

• Charge: To a dry, nitrogen-purged reactor, add 1.0 molar equivalent of 2-methyl-2-propyl-1,3-propanediol and 1.2 molar equivalents of urea[3].

• Catalysis: Introduce 0.5–1.0 wt% of an activated metal oxide catalyst (e.g., ZnO)[3].

• Reaction: Heat the mixture under non-solvent conditions to 90 °C – 160 °C[3].

  • Causality: The elevated temperature is required to reach the decomposition/activation threshold of urea, driving the condensation while continuously venting the evolved ammonia gas to push the equilibrium forward[4].

• Validation: Monitor the reaction via GC or TLC until the starting diol is completely consumed.

• Workup: Cool the mixture, dissolve in an aromatic solvent (e.g., toluene), and filter to recover the heterogeneous metal oxide catalyst for recycling.

Protocol 2: Aminolysis to 2-Methyl-2-propyl-3-hydroxypropyl-N-isopropyl carbamate

• Preparation: Prepare a solution of 5-methyl-5-propyl-1,3-dioxane-2-one (142.2 g, 0.9 mol) in toluene[3].

• Addition: Cool the reactor to 12–15 °C. Dropwise, add a mixture of 133 g isopropylamine and 100 mL toluene[3].

  • Causality: Slow addition at a reduced temperature controls the heat of the ring-opening reaction and prevents the highly volatile amine from flashing off, ensuring stoichiometric precision.

• Reaction: Stir the mixture at 20 °C for 12–15 hours[3].

• Validation: Confirm reaction completion via TLC (disappearance of the cyclic carbonate spot)[3].

• Workup: Wash the reaction liquid with purified water until the aqueous phase is pH neutral (validating the removal of unreacted isopropylamine). Dry the organic layer over anhydrous Na2SO4, and concentrate under vacuum to yield the intermediate as an oil (approx. 90% yield)[3].

Protocol 3: Final Carbamoylation to Carisoprodol

• Reaction: React the oily mono-carbamate intermediate with sodium cyanate (or urea under metal oxide catalysis) in a suitable solvent[3],[4].

• Validation: Monitor via HPLC to ensure complete conversion of the mono-carbamate to the dicarbamate.

• Crystallization: Purify the resulting crude carisoprodol via recrystallization from an ethanol/water mixture to achieve pharmaceutical-grade purity.

Caption: Step-by-step chemical workflow for the synthesis of Carisoprodol via the cyclic carbonate intermediate.

References

• Method for synthesizing 5-methyl-5-propyl-1,3-dioxane-2-ketone and carisoprodol (CN100519548C).
• Synthesis method for carisoprodol (CN102531965A).
• Synthesis method of carisoprodol intermediate compound (CN103641744A).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN103641744A - Synthesis method of carisoprodol intermediate compound - Google Patents [patents.google.com]
• 3. CN100519548C - Method for synthesizing 5-methyl-5-propyl-1,3-dioxane-2-ketone and carisoprodol - Google Patents [patents.google.com]
• 4. CN102531965A - Synthesis method for carisoprodol - Google Patents [patents.google.com]

Application Notes and Protocols: 5-Methyl-5-propyl-1,3-dioxane as a Carbonyl Protecting Group

A Modern Tool for Selective Synthesis

Abstract

In the intricate landscape of multi-step organic synthesis, the judicious selection and application of protecting groups remain a cornerstone of strategic molecular design. This document provides a comprehensive guide to the use of 5-Methyl-5-propyl-1,3-dioxane as a robust and versatile protecting group for carbonyl functionalities, specifically aldehydes and ketones. While the direct application of this particular substituted 1,3-dioxane is not extensively documented in peer-reviewed literature, its utility can be confidently inferred from the well-established principles of acetal chemistry.[1][2] These notes offer detailed protocols for the formation and cleavage of this protecting group, an analysis of its anticipated stability profile, and a discussion of its potential advantages in complex synthetic routes. The protocols and insights presented herein are tailored for researchers, scientists, and professionals in drug development seeking to expand their repertoire of protective group strategies.

Introduction: The Rationale for 5-Methyl-5-propyl-1,3-dioxane

The protection of carbonyl groups is a frequent necessity in organic synthesis to prevent their unwanted reaction with nucleophiles, reducing agents, or oxidants.[1][2] Cyclic acetals, such as 1,3-dioxanes, are a popular choice for this purpose due to their ease of formation, general stability under a wide range of non-acidic conditions, and reliable cleavage under acidic conditions.[1][2]

The 5-Methyl-5-propyl-1,3-dioxane protecting group is formed from the reaction of a carbonyl compound with 2-methyl-2-propyl-1,3-propanediol. The presence of the methyl and propyl substituents at the C5 position of the dioxane ring is hypothesized to confer specific advantages:

• Enhanced Stability: The gem-dialkyl substitution at the C5 position can contribute to the conformational rigidity of the six-membered ring, potentially leading to increased stability compared to the parent 1,3-dioxane.

• Modified Lipophilicity: The addition of the methyl and propyl groups increases the lipophilicity of the protected molecule, which can be advantageous for solubility in organic solvents and for chromatographic purification.

• Predictable Cleavage: Despite the substitution, the fundamental acetal linkage remains susceptible to acid-catalyzed hydrolysis, allowing for predictable deprotection under well-established conditions.[1][2]

The precursor diol, 2-methyl-2-propyl-1,3-propanediol, is a known synthetic intermediate, making the formation of this protecting group accessible.[3]

General Principles and Mechanistic Overview

The formation of 5-Methyl-5-propyl-1,3-dioxane is an acid-catalyzed nucleophilic addition-elimination reaction. The mechanism, illustrated below, is consistent with general acetal formation.[4][5]

Figure 1. Generalized mechanism of acid-catalyzed 5-Methyl-5-propyl-1,3-dioxane formation.

The reaction is reversible, and to drive the equilibrium towards the product, the removal of water is essential. This is typically achieved by azeotropic distillation using a Dean-Stark apparatus or by the use of a dehydrating agent.[2]

Experimental Protocols

Protocol for the Protection of a Carbonyl Compound

This protocol describes a general procedure for the protection of an aldehyde or ketone using 2-methyl-2-propyl-1,3-propanediol.

Materials:

• Carbonyl compound (aldehyde or ketone)

• 2-Methyl-2-propyl-1,3-propanediol (1.1 equivalents)

• Anhydrous toluene or benzene

• Acid catalyst (e.g., p-toluenesulfonic acid monohydrate (TsOH·H₂O), 0.01-0.05 equivalents)

• Dean-Stark apparatus or molecular sieves (4Å)

• Anhydrous sodium bicarbonate (NaHCO₃) or triethylamine (NEt₃)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add the carbonyl compound (1.0 equivalent), 2-methyl-2-propyl-1,3-propanediol (1.1 equivalents), and anhydrous toluene to provide a suitable concentration (e.g., 0.2-0.5 M).

• Add the acid catalyst (e.g., TsOH·H₂O, 0.02 equivalents).

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue refluxing until no more water is collected and thin-layer chromatography (TLC) indicates the complete consumption of the starting carbonyl compound.

• Cool the reaction mixture to room temperature.

• Quench the reaction by adding a small amount of a weak base, such as anhydrous sodium bicarbonate or triethylamine, to neutralize the acid catalyst.

• Transfer the mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica gel if necessary.

Figure 2. Experimental workflow for the protection of a carbonyl group.

Protocol for the Deprotection of 5-Methyl-5-propyl-1,3-dioxane

This protocol outlines a general procedure for the cleavage of the 5-Methyl-5-propyl-1,3-dioxane protecting group to regenerate the carbonyl functionality.

Materials:

• Protected carbonyl compound (5-Methyl-5-propyl-1,3-dioxane derivative)

• Acetone, tetrahydrofuran (THF), or methanol

• Aqueous acid (e.g., 1 M hydrochloric acid (HCl), acetic acid/water)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Dissolve the protected carbonyl compound in a suitable organic solvent such as acetone, THF, or methanol in a round-bottom flask.

• Add an aqueous acid (e.g., 1 M HCl) dropwise with stirring at room temperature. The amount of acid and reaction time will depend on the stability of the substrate.

• Monitor the progress of the reaction by TLC until the starting material is consumed.

• Neutralize the reaction mixture by the slow addition of a saturated aqueous sodium bicarbonate solution until the effervescence ceases.

• If a water-miscible solvent was used, remove it under reduced pressure.

• Extract the aqueous layer with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate) multiple times.

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the deprotected carbonyl compound.

• The crude product can be purified by standard methods if necessary.

Stability and Compatibility

The stability of the 5-Methyl-5-propyl-1,3-dioxane protecting group is expected to be comparable to other 1,3-dioxanes, making it a reliable choice for a variety of synthetic transformations.[1][2]

Reagent/Condition	Expected Stability	Reference
Bases
Strong bases (e.g., n-BuLi, LDA)	Stable	[2]
Aqueous bases (e.g., NaOH, K₂CO₃)	Stable	[2]
Nucleophiles
Grignard reagents (RMgX)	Stable	[2]
Organolithium reagents (RLi)	Stable	[2]
Hydrides (e.g., LiAlH₄, NaBH₄)	Stable	[2]
Oxidizing Agents
PCC, PDC, Swern, Dess-Martin	Stable	[2]
Acids
Aqueous acid (e.g., HCl, H₂SO₄)	Labile	[1][2]
Lewis acids (e.g., BF₃·OEt₂, TiCl₄)	Labile	[6]

Table 1. Anticipated stability of the 5-Methyl-5-propyl-1,3-dioxane protecting group under various reaction conditions.

Conclusion

The 5-Methyl-5-propyl-1,3-dioxane protecting group represents a valuable, albeit underutilized, tool for the protection of carbonyl compounds. Its synthesis from readily available starting materials, coupled with its expected robust stability profile and predictable cleavage, makes it an attractive option for complex multi-step syntheses. The protocols and data presented in these application notes provide a solid foundation for the successful implementation of this protecting group in a research and development setting.

References

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. Retrieved from [Link]

• Zhang, Z., et al. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. ACS Omega, 3(11), 15339-15346. [Link]

• OpenStax. (2023). 19.10 Nucleophilic Addition of Alcohols: Acetal Formation. In Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 14.3: Acetal Formation. Retrieved from [Link]

• Martinez, R., et al. (2012). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Molecules, 17(12), 14736-14748. [Link]

• Scribd. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. Retrieved from [Link]

• Cole-Parmer. (2006). Material Safety Data Sheet - 2-Methyl-2-propyl-1,3-propanediol. Retrieved from [Link]

• Khan Academy. (2013). Formation of acetals. Retrieved from [Link]

• Thieme. (n.d.). Product Class 8: 1,3-Dioxanes, 1,3-Dioxepanes, and Larger-Ring O/O Acetals. Science of Synthesis. Retrieved from [Link]

• Google Patents. (2009). CN100519548C - Method for synthesizing 5-methyl-5-propyl-1,3-dioxane-2-ketone and carisoprodol.

• Organic Chemistry Portal. (n.d.). Acetonides. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methyl-2-propyl-1,3-propanediol. Retrieved from [Link]

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• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. 2-Methyl-2-propyl-1,3-propanediol - Wikipedia [en.wikipedia.org]
• 4. 19.10 Nucleophilic Addition of Alcohols: Acetal Formation - Organic Chemistry | OpenStax [openstax.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Advanced Deprotection Strategies for 1,3-Dioxane Protecting Groups

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Insights, Orthogonal Workflows, and Validated Protocols for Complex Organic Synthesis

Introduction and Mechanistic Rationale

The 1,3-dioxane moiety is a highly reliable cyclic acetal protecting group widely deployed in multi-step organic synthesis to mask 1,3-diols and carbonyl functionalities (aldehydes and ketones)[1]. Its enduring popularity is rooted in its robust stability profile: 1,3-dioxanes are generally impervious to basic, nucleophilic, oxidative, and reductive conditions[2]. However, their predictable lability under acidic conditions makes them a cornerstone of orthogonal protection strategies[1].

The cleavage of a 1,3-dioxane is fundamentally the microscopic reverse of its formation[1]. The sequence initiates with the protonation of one of the acetal oxygen atoms, followed by a rate-determining ring opening to form a highly reactive oxocarbenium ion intermediate. Subsequent nucleophilic attack by water yields a hemiacetal, which rapidly collapses to regenerate the original carbonyl compound and the 1,3-diol[3].

Because this is an equilibrium-driven process, the causality of experimental design dictates that a large excess of water (or an alternative nucleophile like acetone in transacetalization) must be present to drive the reaction forward[3]. If the reaction is performed in a non-aqueous solvent without a scavenger for the liberated diol, the equilibrium will stall, resulting in incomplete deprotection[3].

Mechanism of acid-catalyzed 1,3-dioxane hydrolysis.

Structural Nuances: The Thorpe-Ingold Effect

Not all 1,3-dioxanes exhibit the same kinetic lability. Acetals derived from 2,2-dimethyl-1,3-propanediol (neopentyl glycol) are notoriously challenging to deprotect[3]. The gem-dimethyl group at the C5 position induces the Thorpe-Ingold effect, which compresses the internal ring angles and sterically shields the acetal carbons from nucleophilic attack by water[3]. Consequently, neopentyl glycol acetals demand harsher acidic conditions or prolonged reaction times, which can inadvertently compromise other sensitive functional groups in the molecule[3].

Orthogonal Protection Strategies

In complex molecule synthesis, orthogonality is paramount. The 1,3-dioxane group can be selectively cleaved under specific acidic conditions without perturbing benzyl ethers or acetate groups[2]. Conversely, a silyl ether (e.g., TBS) can be removed using fluoride sources (e.g., TBAF) under neutral/basic conditions, leaving the 1,3-dioxane completely intact[2].

Orthogonal deprotection workflow for complex substrates.

Advanced Deprotection Methodologies

When standard acidic hydrolysis threatens molecular integrity, alternative cleavage strategies must be employed:

• Lewis Acid Catalysis: Reagents like Indium(III) trifluoromethanesulfonate (In(OTf)₃) or Erbium(III) triflate (Er(OTf)₃) act as exceptionally mild Lewis acids. They coordinate to the acetal oxygen, facilitating transacetalization in the presence of acetone at room temperature, preserving highly acid-sensitive groups like tert-butyl ethers and ketoximes[4].

• Reductive Cleavage: Nickel boride (generated in situ from NiCl₂ and NaBH₄ in methanol) provides a chemoselective reductive deprotection route, quantitatively yielding the carbonyl while leaving halo, alkoxy, and methylenedioxy groups unaffected[5].

• Catalytic Hydrogenation: For highly sensitive substrates, the 4-phenyl-1,3-dioxane derivative can be cleaved via catalytic hydrogenation (Pd/C, H₂). This neutral protocol is highly prized because it leaves acid-labile groups like THP and TBDPS ethers completely intact[6].

• Stimuli-Responsive Cleavage: Recent innovations involve installing photo-labile structural cages on the dioxane ring, allowing for precise spatiotemporal control and stimuli-mediated cleavage using UV irradiation[7].

Quantitative Data: Methodological Comparison

Deprotection Strategy	Reagents & Conditions	Temp (°C)	Time (h)	Typical Yield	Chemoselectivity / Orthogonality
Standard Hydrolysis	1-3 M HCl, MeOH / H₂O	0 to 25	2 - 4	85 - 95%	Cleaves silyl ethers; tolerates esters[3]
Mild Transacetalization	In(OTf)₃ (1-5 mol%), Acetone	25	0.5 - 2	90 - 98%	Tolerates TBS, Boc, Acetate, THP[4]
Gentle Lewis Acid	Er(OTf)₃, wet MeNO₂	25	1 - 5	88 - 95%	Highly chemoselective for cyclic acetals[4]
Reductive Cleavage	NiCl₂ / NaBH₄, MeOH	0 to 25	0.5 - 1	92 - 99%	Tolerates halo, alkoxy, methylenedioxy[5]
Catalytic Hydrogenation	H₂, Pd/C (for 4-phenyl)	25	6	~90%	Tolerates THP, TBDPS, esters[6]

Validated Experimental Protocols

Protocol A: Standard Acid-Catalyzed Hydrolysis (Neopentyl Glycol Acetals)

Causality Focus: Overcoming steric hindrance requires a strong protic acid, while careful neutralization prevents product degradation.

• Dissolution: Dissolve the sterically hindered neopentyl glycol acetal in methanol to achieve a concentration of 0.1-0.5 M[3].

• Acidification: Cool the solution to 0 °C in an ice bath. Add 1-3 M aqueous HCl (1-2 equivalents) dropwise with vigorous stirring[3]. Note: Ensure sufficient water is present in the reaction mixture to drive the hydrolysis equilibrium towards the product.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2 hours. Monitor the progress by TLC[3].

• Workup (Self-Validating Step): Once complete, neutralize the mixture with a saturated aqueous solution of sodium bicarbonate[3]. Failing to neutralize prior to concentration will lead to re-acetalization or degradation of the product as the acid concentrates during solvent evaporation.

• Isolation: Extract the aqueous layer with ethyl acetate or dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure[3].

Protocol B: Mild Lewis Acid Cleavage using Indium(III) Triflate

Causality Focus: Utilizing a gentle Lewis acidic environment activates the acetal without lowering the bulk pH, preserving acid-labile groups.

• Dissolution: Dissolve the 1,3-dioxane substrate in acetone (0.2 M). Acetone serves as both the solvent and the acetal acceptor in this transacetalization process.

• Catalyst Addition: Add In(OTf)₃ (1-5 mol%) to the solution at room temperature[4].

• Reaction: Stir the mixture at room temperature. The reaction typically reaches completion within 30 minutes to 2 hours. Monitor by TLC.

• Workup: Quench the reaction with saturated aqueous NaHCO₃ to deactivate the Lewis acid. Extract with diethyl ether, dry over Na₂SO₄, and concentrate.

Protocol C: Reductive Cleavage using Nickel Boride

Causality Focus: Harnessing in situ generated transition metal nanoparticles for neutral, chemoselective cleavage.

• Preparation: Dissolve the 1,3-dioxane acetal and NiCl₂·6H₂O (1.5 equivalents) in methanol[5].

• Reduction: Cool the mixture to 0 °C. Carefully add NaBH₄ (5 equivalents) in small portions. Caution: The slow addition of NaBH₄ is critical to control the exothermic evolution of hydrogen gas and the rapid formation of the black nickel boride (Ni₂B) catalyst[5].

• Reaction: Stir at room temperature until gas evolution ceases and TLC indicates full consumption of the starting material (typically 30-60 minutes).

• Filtration (Self-Validating Step): Filter the crude mixture through a tightly packed Celite pad. This is mandatory to safely remove the finely divided, potentially pyrophoric black nickel boride precipitate before isolation.

• Isolation: Concentrate the filtrate under reduced pressure, partition between water and ethyl acetate, and purify via flash chromatography.

Troubleshooting & Optimization

• Inadequate Water Content: If hydrolysis stalls in organic solvents, add a controlled volume of water to push the equilibrium forward[3].

• Reversibility: If the reaction is performed in a non-aqueous solvent with a scavenger for the liberated diol, the equilibrium may not favor deprotection. Ensure the reaction conditions heavily favor hydrolysis[3].

• High Reaction Temperature: If side reactions or decomposition occur, do not force the reaction with heat. Instead, run the reaction at a lower temperature (e.g., 0 °C) for a longer period[3].

References

• Application Notes and Protocols: Protecting Group Chemistry of the 1,3-Dioxane Moiety Benchchem
• Technical Support Center: Deprotection of 1,3-Dioxane Acetals Derived
• 1,3-Dioxanes, 1,3-Dioxolanes Organic Chemistry Portal
• Chemoselective deprotection and deprotection with concomitant reduction of 1,3-dioxolanes, acetals and ketals using nickel boride RSC Advances (RSC Publishing)
• Orthogonal Protection Strategies: A Comparative Guide to the Utility of 1,3-Dioxane Groups Benchchem
• A Mild and Convenient Deprotection of 4-Phenyl 1,3-Dioxolane Derivatives Under Catalytic Hydrogen
• Structural tailoring of a novel fluorescent IRE-1 RNase inhibitor to precisely control its activity NIH

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 5. Chemoselective deprotection and deprotection with concomitant reduction of 1,3-dioxolanes, acetals and ketals using nickel boride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of 5-Methyl-5-propyl-1,3-dioxan-2-one

Target Audience: Analytical Chemists, Quality Control (QC) Scientists, and Polymer/Drug Development Professionals. Matrix Applications: Active Pharmaceutical Ingredient (API) Impurity Profiling (Carisoprodol) and Polycarbonate Monomer Characterization.

Introduction & Scientific Context

5-Methyl-5-propyl-1,3-dioxan-2-one (CAS: 7148-50-7) is a cyclic carbonate derivative with dual significance in modern chemical development. In the pharmaceutical industry, it is strictly monitored as Carisoprodol Impurity B according to European Pharmacopoeia (EP) standards[1],[2]. In materials science, it serves as a critical monomer (TMCM-Pr) for the ring-opening polymerization of high-molecular-weight functionalized polycarbonates[3].

Whether ensuring the safety and efficacy of a skeletal muscle relaxant or controlling the polydispersity of a novel polymer, accurate quantification of this compound is paramount. This application note provides a field-proven, self-validating High-Performance Liquid Chromatography (HPLC) methodology, detailing the mechanistic rationale behind mobile phase selection, detector optimization, and system suitability.

Physicochemical Profile

Understanding the molecular properties of the analyte is the first step in rational method development. The lack of an extended conjugated π -system directly dictates the analytical challenges associated with its detection[1].

Table 1: Key Physicochemical Properties

Parameter	Value	Analytical Implication
IUPAC Name	5-methyl-5-propyl-1,3-dioxan-2-one	Defines structural class (cyclic carbonate).
CAS Number	7148-50-7	Unique identifier for reference standards[4].
Molecular Weight	158.20 g/mol	Relevant for MS adduct formation (e.g., [M+H]+ 159.20)[5].
LogP (Predicted)	~1.68 - 2.40	Indicates moderate lipophilicity; ideal for Reverse Phase (RP) retention[1],[6].
Chromophores	Carbonyl group only	Poor UV absorbance above 220 nm; requires low-UV or universal detection.

Analytical Strategy & Mechanistic Insights

Detector Selection Logic

Because 5-methyl-5-propyl-1,3-dioxan-2-one lacks aromatic rings or conjugated double bonds, it does not absorb strongly in the standard UV range (254 nm).

• UV Detection: Must be performed in the deep UV region (205–210 nm). This necessitates the use of highly transparent mobile phases (e.g., HPLC-grade Acetonitrile and Phosphoric acid) to prevent baseline drift and high background noise[6],[2].

• Alternative Detection: For complex matrices where low-UV interference is high, Evaporative Light Scattering Detectors (ELSD) or Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended. Note that transitioning to LC-MS requires swapping the non-volatile phosphoric acid for a volatile modifier like formic acid[6].

Caption: Logical decision tree for selecting appropriate HPLC detection methods.

Chromatographic Causality

To achieve reproducible retention and sharp peak shapes, an acidic mobile phase is utilized. According to EP guidelines for Carisoprodol and its impurities, a pH of 2.5 is optimal[2].

• Why pH 2.5? At this pH, residual silanol groups on the silica-based stationary phase are fully protonated (neutralized). This eliminates secondary ion-exchange interactions that cause peak tailing, ensuring a Gaussian peak shape for accurate integration.

Experimental Protocols

The following protocol is optimized for the isolation and quantification of 5-methyl-5-propyl-1,3-dioxan-2-one using Reverse-Phase HPLC (RP-HPLC).

Reagents and Materials

• Analyte Standard: 5-Methyl-5-propyl-1,3-dioxan-2-one (Reference Standard Grade, >98% purity)[7].

• Solvents: Acetonitrile (MeCN, HPLC/UV Grade, cutoff < 190 nm), Ultrapure Water (18.2 MΩ·cm).

• Modifiers: Phosphoric acid (85%, strictly ACS reagent grade for low UV absorbance) or Sodium dihydrogen phosphate[2].

Step-by-Step Sample Preparation

A self-validating protocol requires rigorous sample prep to prevent column fouling and ensure recovery.

• Diluent Preparation: Prepare a mixture of Water:Acetonitrile (50:50, v/v). Degas via sonication for 10 minutes.

• Standard Stock Solution: Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent (Concentration: 1.0 mg/mL).

• Working Standard Solution: Dilute the stock solution 1:100 with diluent to achieve a final concentration of 10 µg/mL.

• Sample Extraction (Polymer/API Matrix):

  • Weigh ~50 mg of the sample into a centrifuge tube.

  • Add 5.0 mL of diluent and vortex for 2 minutes to ensure complete extraction of the monomer/impurity.

  • Centrifuge at 10,000 rpm for 5 minutes to pellet insoluble polymer chains or excipients.

• Filtration (Critical Step): Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial. Causality: PTFE is chosen for its broad chemical compatibility with MeCN, preventing extractable leachables that could interfere at 210 nm.

Chromatographic Conditions

Table 2: Optimized RP-HPLC Parameters

Parameter	Specification	Rationale
Column	C18 or Newcrom R1 (150 mm × 4.6 mm, 3 µm)	Low silanol activity prevents tailing; 3 µm provides high theoretical plates[6].
Mobile Phase A	2.44 g/L Sodium dihydrogen phosphate (pH 2.5 with H₃PO₄)	Buffers the system and suppresses silanol ionization[2].
Mobile Phase B	Acetonitrile (HPLC Grade)	Elution strength driver.
Elution Mode	Isocratic: 73% A / 27% B	Ensures baseline stability for low-UV detection[2].
Flow Rate	1.0 mL/min	Balances analysis time with column backpressure.
Injection Volume	10 µL	Prevents volume overload while maintaining Limit of Quantitation (LOQ).
Column Temp.	30 °C	Stabilizes solvent viscosity and retention time reproducibility.
Detection	UV at 210 nm	Targets the carbonyl chromophore absorption edge.

Workflow Visualization

Caption: End-to-end experimental workflow for the HPLC analysis of 5-methyl-5-propyl-1,3-dioxan-2-one.

System Suitability & Validation Criteria

To ensure the trustworthiness of the analytical run, the system must self-validate against established pharmacopeial criteria before sample analysis begins. Inject the Working Standard Solution (10 µg/mL) six consecutive times.

Table 3: System Suitability Acceptance Criteria

Parameter	Target Value	Corrective Action if Failed
Retention Time (RT) %RSD	≤ 1.0%	Check pump for micro-leaks; ensure column oven is stabilized at 30°C.
Peak Area %RSD	≤ 2.0%	Purge autosampler wash solvents; check for air bubbles in the syringe.
Tailing Factor ( Tf​ )	0.8 - 1.5	Verify mobile phase pH is strictly 2.5; replace guard column if fouled.
Theoretical Plates ( N )	> 5,000	Flush column with 100% MeCN to remove strongly retained lipophilic matrix.

References

• PubChem. 5-Methyl-5-propyl-1,3-dioxan-2-one | C8H14O3 | CID 81571. National Center for Biotechnology Information. Available at:[Link][1]

• SIELC Technologies. 1,3-Dioxan-2-one, 5-methyl-5-propyl- HPLC Separation. Available at:[Link][6]

• PubChemLite. 5-methyl-5-propyl-1,3-dioxan-2-one Structural Information. University of Luxembourg. Available at: [Link][5]

• ACS Publications. High-Molecular-Weight Trimethylene Carbonate Derivatives via La[N(SiMe3)2]3 Catalysis. Macromolecules. Available at:[Link][3]

• DrugFuture. CARISOPRODOL Carisoprodolum - European Pharmacopoeia Assay. Available at:[Link][2]

Sources

• 1. 5-Methyl-5-propyl-1,3-dioxan-2-one | C8H14O3 | CID 81571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. drugfuture.com [drugfuture.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 5-メチル-5-プロピル-1,3-ジオキサン-2-オン | 7148-50-7 [m.chemicalbook.com]
• 5. PubChemLite - 5-methyl-5-propyl-1,3-dioxan-2-one (C8H14O3) [pubchemlite.lcsb.uni.lu]
• 6. 1,3-Dioxan-2-one, 5-methyl-5-propyl- | SIELC Technologies [sielc.com]
• 7. Carisoprodol | TRC-C183580-100MG | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

Technical Support Center: 5-Methyl-5-propyl-1,3-dioxane Synthesis

Welcome to the technical support center for the synthesis of 5-Methyl-5-propyl-1,3-dioxane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its preparation. We will delve into the reaction mechanisms, provide field-proven troubleshooting advice, and offer optimized protocols to enhance your experimental success and yield.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 5-Methyl-5-propyl-1,3-dioxane?

The synthesis of 5-Methyl-5-propyl-1,3-dioxane and related cyclic acetals is primarily achieved through two well-established pathways:

• Acid-Catalyzed Acetalization: This is the most direct and common method. It involves the reaction of a 1,3-diol, specifically 2-methyl-2-propyl-1,3-propanediol, with a formaldehyde source in the presence of an acid catalyst. The reaction is reversible, making the removal of water critical for driving the equilibrium toward the product.[1][2]

• The Prins Reaction: This reaction involves the electrophilic addition of an aldehyde, such as formaldehyde, to an alkene.[3] The outcome is highly dependent on reaction conditions. To favor the formation of a dioxane like 5-Methyl-5-propyl-1,3-dioxane, an excess of formaldehyde and controlled, often low, temperatures are necessary.[3][4] Without careful control, this pathway can lead to the formation of 1,3-diols and allylic alcohols as major byproducts.[5]

For yield and purity, the direct acetalization of the corresponding diol is often the more controlled and preferred industrial method.

Q2: What are the critical starting materials and reagents for this synthesis?

The key precursors for the acetalization route are:

• 2-Methyl-2-propyl-1,3-propanediol: The diol backbone that forms the core structure.

• Formaldehyde Source: This can be formalin (an aqueous solution), paraformaldehyde (a solid polymer), or trioxane (a cyclic trimer). Paraformaldehyde is often preferred as it introduces less water into the reaction system.

• Acid Catalyst: Protic acids like p-toluenesulfonic acid (p-TsOH) or sulfuric acid (H₂SO₄), or Lewis acids are required to catalyze the reaction.[6][7]

• Solvent: A non-polar organic solvent, such as toluene or hexane, that can form an azeotrope with water is typically used to facilitate water removal via a Dean-Stark apparatus.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: Low Conversion and Poor Yield

Q: My reaction has stalled with significant amounts of unreacted 2-methyl-2-propyl-1,3-propanediol remaining. What is causing this low conversion?

A: Low conversion in an acetalization reaction is almost always linked to the reaction equilibrium. Since the formation of the 1,3-dioxane from a diol and formaldehyde is a reversible condensation reaction that produces water, the presence of water in the reaction mixture will inhibit the forward reaction and can even promote the reverse reaction (hydrolysis).

Core Causality & Solutions:

• Inefficient Water Removal: The equilibrium must be actively shifted towards the product.

  • Solution: Employ a Dean-Stark apparatus with a suitable azeotropic solvent (e.g., toluene). Ensure your glassware is properly set up and the solvent is refluxing at a rate sufficient to carry water vapor into the trap. The theoretical volume of water that should be collected can be calculated based on your starting stoichiometry; if you collect significantly less, the reaction has not gone to completion.

• Sub-optimal Catalyst Activity: The acid catalyst is essential for protonating the formaldehyde carbonyl, making it a potent electrophile.[3]

  • Solution: Ensure the catalyst is not degraded and is used at an appropriate loading (typically 1-5 mol%). If using a solid catalyst like an ion-exchange resin, ensure it is properly activated and has sufficient surface area. For challenging substrates, stronger acids like sulfuric acid may be considered, but they can also promote side reactions.

• Incorrect Stoichiometry: An excess of one reactant can help drive the reaction.

  • Solution: Using a slight excess (1.1-1.2 equivalents) of the formaldehyde source (paraformaldehyde) can help push the equilibrium towards the product. However, a large excess can complicate purification.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield.

Issue 2: Byproduct and Impurity Formation

Q: My final product is contaminated with significant impurities. What are they and how can I prevent them?

A: Impurities often arise from side reactions or incomplete reactions. The most common culprits are unreacted starting materials, hemiacetals, and oligomeric species.

Core Causality & Solutions:

• Hemiacetal Intermediates: The reaction proceeds via a hemiacetal intermediate.[5] If the second, ring-closing step is slow or incomplete, these may remain.

  • Solution: Ensure adequate reaction time and temperature to drive the cyclization to completion.

• Oligomerization of Formaldehyde: Under acidic conditions, formaldehyde can form linear polymers or other oligomers.

  • Solution: Depolymerizing paraformaldehyde by heating it in the reaction solvent just before adding the diol can sometimes provide a more controlled release of monomeric formaldehyde. Ensure the reaction temperature is not excessively high.

• Degradation: Harsh acidic conditions or high temperatures can cause degradation of the diol or the final product.

  • Solution: Use the mildest effective acid catalyst (e.g., p-TsOH over H₂SO₄) and the lowest necessary catalyst loading. Do not overheat the reaction.

Issue 3: Product Isolation and Purification

Q: I am struggling to get a pure product after the reaction workup. What is the best purification strategy?

A: Effective purification hinges on a proper workup to remove the acid catalyst and water-soluble components, followed by a high-resolution separation technique.

Core Causality & Solutions:

• Residual Acid Catalyst: The acid catalyst must be completely removed before any high-temperature purification steps like distillation to prevent product decomposition.

  • Solution: After the reaction, cool the mixture and perform a basic wash with a solution like saturated sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH) until the aqueous layer is neutral or slightly basic. Follow this with a brine wash to remove excess water.

• Close-Boiling Impurities: Unreacted starting materials or byproducts may have boiling points close to the product.

  • Solution: Fractional distillation under reduced pressure is the most effective method. A vacuum lowers the boiling point, preventing thermal degradation. Use a fractionating column (e.g., Vigreux) to improve separation efficiency. Collect fractions and analyze their purity by GC or NMR. A patent for the related 5-methyl-5-propyl-1,3-dioxane-2-one specifies distillation at 150-160°C under 15-20 mmHg, which can serve as a starting point for your compound.[8]

Optimized Experimental Protocol

This protocol describes the acid-catalyzed acetalization of 2-methyl-2-propyl-1,3-propanediol with paraformaldehyde.

Materials & Equipment:

• 2-methyl-2-propyl-1,3-propanediol (1.0 eq)

• Paraformaldehyde (1.1 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.02 eq)

• Toluene (approx. 2-3 mL per mmol of diol)

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Step-by-Step Procedure:

• Setup: Assemble the reaction flask with a magnetic stir bar, Dean-Stark trap, and condenser. Ensure all glassware is oven-dried to remove residual moisture.

• Charging Reagents: To the flask, add 2-methyl-2-propyl-1,3-propanediol, paraformaldehyde, p-TsOH, and toluene.

• Reaction: Heat the mixture to a steady reflux (for toluene, the boiling point is ~111°C). Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene.

• Monitoring: Continue the reflux until the theoretical amount of water has been collected and TLC or GC analysis shows complete consumption of the starting diol (typically 4-8 hours).

• Workup: Cool the reaction mixture to room temperature. Transfer it to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain the pure 5-Methyl-5-propyl-1,3-dioxane.

Reaction Mechanism Visualization

Caption: Acid-catalyzed acetalization mechanism.

Comparative Data Summary

The choice of catalyst and reaction conditions can significantly impact the yield. The following table provides representative data to guide your optimization efforts.

Catalyst (mol%)	Formaldehyde Source	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Reference Insight
p-TsOH (2%)	Paraformaldehyde	Toluene	110	6	~85-95%	Standard, reliable conditions with efficient water removal.[1]
H₂SO₄ (1%)	Paraformaldehyde	Hexane	70	8	~80-90%	Stronger acid, may require lower temp to avoid side reactions.[3]
Amberlyst-15	Trioxane	Dichloromethane	40	12	~75-85%	Heterogeneous catalyst, simplifies workup but may be less active.
TfOH (10%)	Paraformaldehyde	Dichloromethane	25	20	Variable	Used in complex Prins cyclizations, may be too harsh.[6]

References

• CN100519548C - Method for synthesizing 5-methyl-5-propyl-1,3-dioxane-2-ketone and carisoprodol.

• Wikipedia - Prins reaction. [Link]

• Beilstein Journals - A new intermediate in the Prins reaction. [Link]

• Forschungszentrum Jülich - Effective Production of Selected Dioxolanes by Sequential Bio‐ and Chemocatalysis Enabled by Adapted Solvent Switching. [Link]

• HTS Biopharma - 5-Methyl-5-propyl-1,3-dioxan-2-one. [Link]

• Cambridge University Press & Assessment - Prins Reaction. [Link]

• Springer - Hydroxymethylation hydroxylation of 1,3-diarylpropene through a catalytic diastereoselective Prins reaction: cyclization logic and access to brazilin core. [Link]

• MDPI - Double Intramolecular Transacetalization of Polyhydroxy Acetals: Synthesis of Conformationally-Restricted 1,3-Dioxanes with Axially-Oriented Phenyl Moiety. [Link]

• ACS Publications - Optimization of TopoIV Potency, ADMET Properties, and hERG Inhibition of 5-Amino-1,3-dioxane-Linked Novel Bacterial Topoisomerase Inhibitors. [Link]

• Organic Chemistry Portal - Methylene Acetal Formation from 1,2- and 1,3-Diols Using an O,S-Acetal, 1,3-Dibromo-5,5-dimethylhydantoin, and BHT. [Link]

• PubChem - 5-Methyl-5-propyl-1,3-dioxan-2-one. [Link]

• Organic Syntheses - β-HALOACETALS AND KETALS: 2-(2-BROMOETHYL)-1,3-DIOXANE AND 2,5,5-TRIMETHYL-2-(2-BROMOETHYL)-1,3-DIOXANE. [Link]

• ECHA CHEM - 5-methyl-2-(1-methylbutyl)-5-propyl-1,3-dioxane. [Link]

• ACS Publications - The effective approach for recovery of methyl-substituted 1,3-dioxane from aqueous media. [Link]

• SciSpace - Synthesis of poly(l-lactide-co-5-amino-5-methyl-1,3-dioxan-2-ones)[P(L-LA-co-TAc)] containing amino groups via organocatalysis and post-polymerization functionalization (2016). [Link]

• PubChem - 1,3-Dioxane, 5-methyl-2-(2-methylpropyl)-, cis-. [Link]

• IDEAS/RePEc - Acetalization of 5-hydroxymethyl furfural into biofuel additive cyclic acetal using protic ionic liquid catalyst- A thermodynamic and kinetic analysis. [Link]

• SciSpace - A CONCISE REVIEW ON SYNTHESIS OF ACETAL AND RECENT ADVANCES. [Link]

• ACS Publications - Stereoselective Acetalization for the Synthesis of Liquid-Crystal Compounds Possessing a trans-2,5-Disubstituted 1,3-Dioxane Ring with Saturated Aqueous Solutions of Inorganic Salts. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Acetalization of 5-hydroxymethyl furfural into biofuel additive cyclic acetal using protic ionic liquid catalyst- A thermodynamic and kinetic analysis [ideas.repec.org]
• 3. Prins reaction - Wikipedia [en.wikipedia.org]
• 4. Prins Reaction (Chapter 93) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. BJOC - A new intermediate in the Prins reaction [beilstein-journals.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CN100519548C - Method for synthesizing 5-methyl-5-propyl-1,3-dioxane-2-ketone and carisoprodol - Google Patents [patents.google.com]

effect of catalyst loading on in situ extraction of 2-methyl-1,3-dioxane

Welcome to the Technical Support Center for downstream bioprocessing and reactive extraction. This guide is designed for researchers, chemical engineers, and drug development professionals optimizing the recovery of 1,3-propanediol (1,3-PDO) via acetalization.

🔬 Process Overview & Mechanistic Causality

The recovery of 1,3-propanediol from dilute aqueous solutions (such as fermentation broths) is a highly energy-intensive bottleneck[1]. A thermodynamically efficient alternative to distillation is in situ reactive extraction . This process involves the reversible acetalization of 1,3-PDO with acetaldehyde to form 2-methyl-1,3-dioxane (2-MD), catalyzed by solid acids (e.g., Dowex, Amberlite, or sulfonated carbon composites)[2].

Because the acetalization is an equilibrium-limited reaction, an organic solvent (such as o-xylene or ethylbenzene) is introduced simultaneously to extract the hydrophobic 2-MD product as it forms. This continuous phase transfer shifts the chemical equilibrium to the right, driving the reaction to near-complete conversion[3].

The Causality of Catalyst Loading: Catalyst loading strictly governs the kinetics of the forward reaction, but not the thermodynamic equilibrium.

• Under-loading: The reaction rate becomes the rate-limiting step. The organic phase is "starved" of 2-MD, leading to prolonged processing times.

• Optimal loading: The catalytic reaction rate synchronizes with the interfacial mass transfer rate, allowing continuous equilibrium shifting.

• Over-loading: Yields diminishing returns. Excessive solid particles increase fluid viscosity, induce mass transfer resistance, and act as Pickering emulsifiers that severely hinder liquid-liquid phase separation.

📊 Process Workflow Diagram

Workflow of in situ reactive extraction of 2-methyl-1,3-dioxane from aqueous media.

📋 Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, follow this self-validating methodology for evaluating catalyst loading.

Step 1: Aqueous Phase Preparation Prepare a model aqueous solution by dissolving 1,3-PDO (e.g., 59.6 g/L) in deionized water. Validation Check: Quantify the exact initial 1,3-PDO concentration via HPLC equipped with a Refractive Index (RI) detector prior to adding any other reagents.

Step 2: Reactant & Solvent Addition Transfer the aqueous phase to a jacketed, temperature-controlled reactor. Add acetaldehyde at a 1:1.2 molar ratio (1,3-PDO:Acetaldehyde). Immediately add the organic extractant (e.g., o-xylene) at a 1:1 volumetric phase ratio relative to the aqueous phase.

Step 3: Catalyst Introduction (t=0) Bring the biphasic mixture to the target reaction temperature (typically 40 °C). Once thermal equilibrium is reached, introduce the solid acid catalyst (e.g., Amberlite IR120) at the desired loading (e.g., 20 g/L). Adding the catalyst last ensures an accurate t=0 timestamp for kinetic modeling.

Step 4: Reaction-Extraction Agitate the mixture at 400 RPM for 120 minutes. Causality Note: 400 RPM provides sufficient interfacial surface area for mass transfer without causing mechanical attrition (grinding) of the catalyst beads, which would alter the active surface area mid-experiment.

Step 5: Phase Separation & Sampling Halt agitation and allow 5 minutes for gravity-driven phase separation. Draw independent samples from both the upper organic phase and the lower aqueous phase.

Step 6: Analytical Quantification & Mass Balance Analyze the organic phase for 2-MD concentration using GC-FID. Analyze the aqueous phase for residual 1,3-PDO and unextracted 2-MD via HPLC. Validation Check: Calculate the molar mass balance. The total moles of 1,3-PDO consumed must equal the total moles of 2-MD generated across both phases (± 5% margin of error). A larger discrepancy indicates product loss via evaporation or side-reactions (e.g., aldol condensation).

📈 Quantitative Data: Effect of Catalyst Loading

The following table summarizes the causal relationship between solid acid catalyst loading (e.g., Dowex/Amberlite), reaction kinetics, and phase separation dynamics in an o-xylene biphasic system[3].

Catalyst Loading (g/L)	Kinetic Regime	1,3-PDO Conversion (%)	2-MD Yield in Organic Phase (%)	Phase Separation Time
5.0	Reaction-Limited	65.2	48.5	< 2 min
10.0	Transition	82.4	62.1	< 2 min
20.0	Mass-Transfer Matched	98.5	75.0	~ 3 min
40.0	Mass-Transfer Limited	98.8	74.8	> 10 min (Emulsion)

🛠️ Troubleshooting Guide

Q: Why does the conversion of 1,3-propanediol plateau at ~65% despite extending the reaction time indefinitely? A: This indicates a thermodynamic equilibrium limitation, not a kinetic one. While increasing catalyst loading accelerates the rate at which equilibrium is reached, it cannot alter the equilibrium constant itself. To break this plateau, you must enhance the extraction efficiency—either by increasing the organic-to-aqueous volumetric ratio or by selecting an extractant with a higher partition coefficient for 2-MD. This continuously removes the product from the aqueous phase, driving Le Chatelier's principle forward.

Q: I increased the catalyst loading to 40 g/L to speed up the reaction, but now I cannot cleanly separate the organic and aqueous phases. What happened? A: High loadings of solid acid catalysts act as Pickering emulsifiers. The fine solid particles accumulate at the liquid-liquid interface, drastically reducing interfacial tension and stabilizing persistent emulsions. Furthermore, excessive catalyst crowding increases fluid viscosity, which paradoxically limits mass transfer. Reduce the catalyst loading to the optimal threshold (typically 15–20 g/L) or implement a coarse filtration step prior to decantation.

Q: The 2-MD yield is dropping over successive batch cycles using the same recycled catalyst. Is the resin degrading? A: Solid acid catalysts deactivate in this specific system via two primary mechanisms:

• Aqueous Swelling: Water generated as a byproduct of acetalization swells the resin matrix and competitively hydrates the sulfonic acid sites, blocking acetaldehyde access.

• Fouling: Aldol condensation byproducts from acetaldehyde can foul the mesopores. Solution: Wash the recovered catalyst with a polar aprotic solvent or methanol to remove oligomers, followed by a mild thermal drying step or dilute acid wash to restore the protonated active sites.

❓ Frequently Asked Questions (FAQs)

Q: How do I choose between o-xylene and ethylbenzene as the organic extractant? A: Both are highly effective aromatic extractants for 2-MD[2]. The choice largely depends on your downstream purification strategy. The boiling point of 2-MD is ~111 °C. If you plan to separate 2-MD from the solvent via fractional distillation, o-xylene (b.p. 144 °C) provides a wider boiling point differential than ethylbenzene (b.p. 136 °C), reducing the energy required for thermal separation.

Q: Can homogeneous liquid acids (like H₂SO₄) be used instead of solid resins to avoid mass transfer issues? A: While homogeneous acids eliminate solid-liquid mass transfer resistance and require much lower loadings, they are highly discouraged for in situ extraction workflows. Liquid acids partition into the aqueous phase, making catalyst recovery nearly impossible without neutralization (which generates massive salt waste). Solid acids ensure the catalyst remains strictly in the reactor and does not contaminate the extracted 2-MD.

Q: Does the initial concentration of 1,3-PDO in the fermentation broth dictate the required catalyst loading? A: Yes. Catalyst loading should ideally be scaled relative to the substrate concentration, not just the reactor volume. For highly concentrated broths, an optimal ratio is often cited around 0.7 g of catalyst per 1 g of 1,3-PDO[2]. Adjust your g/L loading proportionally to maintain this active-site-to-substrate ratio.

📚 References

• Title: The effective approach for recovery of methyl-substituted 1,3-dioxane from aqueous media Source: ResearchGate (Malinowski & Daugulis, 2000) URL: [Link]

• Title: Application of Sulfonated Carbon-Based Catalyst for Reactive Extraction of 1,3-Propanediol from Model Fermentation Mixture Source: ACS Publications (Industrial & Engineering Chemistry Research) URL: [Link]

• Title: Present state and perspective of downstream processing of biologically produced 1,3-propanediol and 2,3-butanediol Source: Academia.edu (Applied Microbiology and Biotechnology) URL: [Link]

Sources

• 1. (PDF) Present state and perspective of downstream processing of biologically produced 1,3-propanediol and 2,3-butanediol [academia.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Methods for the Quantification of 5-methyl-5-propyl-1,3-dioxan-2-one

In the landscape of pharmaceutical development and quality control, the precise and reliable quantification of active pharmaceutical ingredients (APIs), intermediates, and related impurities is paramount. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the validation of 5-methyl-5-propyl-1,3-dioxan-2-one, a key intermediate in the synthesis of various therapeutic agents.[1] As researchers, scientists, and drug development professionals, the selection of a robust and fit-for-purpose analytical method is a critical decision that impacts data integrity and regulatory compliance.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, grounding every recommendation in the principles of scientific integrity as outlined by global regulatory bodies such as the International Council for Harmonisation (ICH) and the United States Food and Drug Administration (FDA).[2][3][4][5][6]

Introduction to 5-methyl-5-propyl-1,3-dioxan-2-one and the Imperative for Validated HPLC Methods

5-methyl-5-propyl-1,3-dioxan-2-one is a cyclic carbonate of significant interest in organic synthesis.[1][7][8] Its purity and concentration must be meticulously controlled to ensure the quality and safety of the final drug product. HPLC stands as the premier analytical technique for this purpose due to its high resolution, sensitivity, and versatility.[9]

The validation of an analytical procedure is the formal and systematic process of demonstrating that the method is suitable for its intended purpose.[10][11] It provides a high degree of assurance that the method will consistently produce results that are accurate, reproducible, and specific. This guide will compare two common HPLC approaches for the analysis of 5-methyl-5-propyl-1,3-dioxan-2-one: Reversed-Phase HPLC (RP-HPLC) and Ion-Exclusion Chromatography .

Comparative Analysis of HPLC Methods

The choice of chromatographic mode is a critical first step in method development and is dictated by the physicochemical properties of the analyte. 5-methyl-5-propyl-1,3-dioxan-2-one is a moderately polar compound, making it amenable to separation by more than one mechanism.

Method 1: Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is a widely used technique that separates molecules based on their hydrophobicity.[12] A non-polar stationary phase (e.g., C18) is used with a polar mobile phase.

Principle: In RP-HPLC, 5-methyl-5-propyl-1,3-dioxan-2-one will partition between the polar mobile phase and the non-polar stationary phase. Its retention will be influenced by its hydrophobicity; more hydrophobic molecules will interact more strongly with the stationary phase and elute later.

Typical Conditions:

• Column: C18 (Octadecyl-silica), 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water gradient

• Detector: UV-Vis or Refractive Index (RI)

Method 2: Ion-Exclusion Chromatography

Ion-exclusion chromatography is a mode of HPLC that separates neutral, polar compounds from ionic species. It is particularly useful for the analysis of organic acids and other polar, non-ionic compounds.[12]

Principle: This technique utilizes a stationary phase with fixed ionic groups. The separation of neutral molecules like 5-methyl-5-propyl-1,3-dioxan-2-one is based on a combination of size exclusion and partitioning effects into the stationary phase pores.

Typical Conditions:

• Column: Ion-exclusion column (e.g., polymer-based with sulfonic acid groups)

• Mobile Phase: Dilute aqueous acid (e.g., sulfuric acid)

• Detector: Refractive Index (RI)

Validation Parameters: A Head-to-Head Comparison

The performance of each HPLC method is evaluated against a set of validation parameters as stipulated by ICH guidelines.[6][13][14][15] The following sections provide a comparative overview of these parameters for our two hypothetical methods.

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[6][16]

• RP-HPLC: Generally offers excellent specificity due to the high resolving power of modern C18 columns. The use of a UV-Vis detector allows for the potential to use photodiode array (PDA) detection to assess peak purity.

• Ion-Exclusion Chromatography: Specificity can be a challenge if other neutral, polar compounds are present in the sample matrix. The use of an RI detector, which is a universal detector, means any co-eluting species will interfere.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[13][17] The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[10][18]

Parameter	Method 1: RP-HPLC	Method 2: Ion-Exclusion Chromatography
Linearity (R²)	> 0.999	> 0.998
Range	10 - 150 µg/mL	50 - 500 µg/mL

Interpretation: Both methods demonstrate excellent linearity. The RP-HPLC method with UV detection often provides a wider linear range with lower limits of quantification.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[6][16] It is often assessed by recovery studies.

Concentration Level	Method 1: RP-HPLC (% Recovery)	Method 2: Ion-Exclusion Chromatography (% Recovery)
80%	99.5%	98.9%
100%	100.2%	101.5%
120%	99.8%	99.5%

Interpretation: Both methods show high accuracy, with recovery values well within the typical acceptance criteria of 98-102%.[19]

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[6][16] It is typically expressed as the relative standard deviation (RSD).

Precision Level	Method 1: RP-HPLC (%RSD)	Method 2: Ion-Exclusion Chromatography (%RSD)
Repeatability (Intra-day)	< 1.0%	< 1.5%
Intermediate Precision (Inter-day)	< 1.5%	< 2.0%

Interpretation: The RP-HPLC method generally exhibits slightly better precision, which can be attributed to the stability of the stationary phase and the specificity of UV detection.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Parameter	Method 1: RP-HPLC	Method 2: Ion-Exclusion Chromatography
LOD	1 µg/mL	10 µg/mL
LOQ	3 µg/mL	30 µg/mL

Interpretation: The superior sensitivity of UV detection in RP-HPLC results in significantly lower LOD and LOQ values compared to the RI detection used in ion-exclusion chromatography.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[17][20]

Parameter Varied	Method 1: RP-HPLC (Effect on Results)	Method 2: Ion-Exclusion Chromatography (Effect on Results)
Mobile Phase Composition (±2%)	Minor shift in retention time	Significant shift in retention time
Column Temperature (±5°C)	Minimal effect	Moderate effect on resolution
Flow Rate (±10%)	Proportional change in retention time	Proportional change in retention time

Interpretation: RP-HPLC methods are often more robust to small changes in mobile phase composition due to the nature of the partitioning mechanism.

Experimental Protocols

The following are detailed, step-by-step methodologies for the validation of the RP-HPLC method, which, based on the comparative data, is the recommended approach for the quantification of 5-methyl-5-propyl-1,3-dioxan-2-one.

Validated RP-HPLC Method Protocol

Objective: To provide a detailed protocol for the quantification of 5-methyl-5-propyl-1,3-dioxan-2-one using a validated RP-HPLC method.

Materials:

• 5-methyl-5-propyl-1,3-dioxan-2-one reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• C18 column (4.6 x 150 mm, 5 µm)

• HPLC system with UV-Vis detector

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 5-methyl-5-propyl-1,3-dioxan-2-one at 1 mg/mL in acetonitrile.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations of 10, 25, 50, 100, and 150 µg/mL.

• Sample Preparation:

  • Accurately weigh a sample containing 5-methyl-5-propyl-1,3-dioxan-2-one and dissolve it in the mobile phase to achieve a final concentration within the calibration range.

• Chromatographic Conditions:

  • Column: C18 (4.6 x 150 mm, 5 µm)

  • Mobile Phase: 60:40 Acetonitrile:Water

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm

• Validation Experiments:

  • Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting peak area against concentration.

  • Accuracy: Prepare spiked samples at 80%, 100%, and 120% of the target concentration in triplicate and calculate the percent recovery.

  • Precision:

    • Repeatability: Inject the 100 µg/mL standard six times on the same day.

    • Intermediate Precision: Have a different analyst inject the 100 µg/mL standard six times on a different day using a different instrument if possible.

  • Specificity: Analyze a blank (mobile phase) and a placebo (sample matrix without the analyte) to ensure no interfering peaks at the retention time of 5-methyl-5-propyl-1,3-dioxan-2-one.

  • Robustness: Systematically vary the mobile phase composition (e.g., ±2% acetonitrile), column temperature (±5°C), and flow rate (±0.1 mL/min) and assess the impact on the results.

Visualizing the Validation Workflow

A clear understanding of the validation process is crucial. The following diagrams illustrate the logical flow of the validation workflow and the relationship between the key validation parameters.

Caption: A flowchart illustrating the four key phases of an HPLC method validation workflow.

Caption: Interrelationship of key HPLC validation parameters contributing to a fit-for-purpose method.

Conclusion and Recommendations

Based on a comprehensive comparison of validation parameters, the Reversed-Phase HPLC (RP-HPLC) method with UV detection is the superior choice for the routine quantification of 5-methyl-5-propyl-1,3-dioxan-2-one. This recommendation is based on its enhanced specificity, wider linear range, lower limits of detection and quantification, and greater robustness compared to the ion-exclusion chromatography method.

The successful implementation of a validated HPLC method is not merely a regulatory hurdle; it is a fundamental component of ensuring product quality and patient safety. By understanding the principles behind method validation and making informed choices based on comparative data, researchers and drug development professionals can build a strong foundation of analytical excellence.

References

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• U.S. Pharmacopeia. <621> Chromatography. USP. [Link]

• U.S. Food and Drug Administration. (2014, February 19). Guidance on Analytical Method Validation. FDA. [Link]

• U.S. Food and Drug Administration. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• U.S. Food and Drug Administration. (2024, March). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>? LCGC International. [Link]

• Agilent. Chromatography Method Modernization per USP <621> Revisions. Agilent. [Link]

• Element Lab Solutions. Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. Element Lab Solutions. [Link]

• Phenomenex. (2017, June 28). USP Chapter 621: Overview & Key Points. Phenomenex. [Link]

• Chromatography Today. (2026, March 5). HPLC Method Development and Validation for Pharmaceutical Analysis. Chromatography Today. [Link]

• Element Lab Solutions. The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]

• SIELC Technologies. (2018, May 16). 1,3-Dioxan-2-one, 5-methyl-5-propyl-. SIELC Technologies. [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Pharmaguideline. [Link]

• PMC. Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology. PMC. [Link]

• PubChem. 5-Methyl-5-propyl-1,3-dioxan-2-one. PubChem. [Link]

• Wiley Online Library. (2016, September 26). Method development for separating organic carbonates by ion-moderated partition high-performance liquid chromatography. Wiley Online Library. [Link]

• Gavin Publishers. (2018, January 19). Validation of Analytical Methods: A Review. Gavin Publishers. [Link]

• SIELC Technologies. Separation of 1,3-Dioxan-2-one, 5-methyl-5-propyl- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• YouTube. (2025, July 2). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. [Link]

• Shodex. Carbonate and Other Anions (1) (I-524A). Shodex. [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). ICH. [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. EMA. [Link]

• IVT Network. Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. [Link]

• ResearchGate. (2020, May 31). HPLC column for detecting Carbonate groups?. ResearchGate. [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• ZirChrom. Fast Methods for Structurally Similar Compounds Using Carbon HPLC Columns. ZirChrom. [Link]

• Journal of the American Chemical Society. (2003, March 26). A Novel Methodology for the Synthesis of Cyclic Carbonates Based on the Palladium-Catalyzed Cascade Reaction of 4-Methoxycarbonyloxy-2-butyn-1-ols with Phenols, Involving a Novel Carbon Dioxide Elimination-Fixation Process. Journal of the American Chemical Society. [Link]

• HTS Biopharma. 5-Methyl-5-propyl-1,3-dioxan-2-one. HTS Biopharma. [Link]

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5-Methyl-5-propyl-1,3-dioxane vs other Carisoprodol precursors

An In-Depth Technical Guide: 5-Methyl-5-propyl-1,3-dioxane-2-one vs. Traditional Carisoprodol Precursors

Executive Summary

The synthesis of Carisoprodol (N-isopropyl-2-methyl-2-propyl-1,3-propanediol dicarbamate)—a centrally acting skeletal muscle relaxant—has historically relied on hazardous acylating agents. Modern drug development has shifted toward greener, highly regioselective precursors. In synthetic contexts, the precursor commonly referred to as 5-methyl-5-propyl-1,3-dioxane is utilized in its activated cyclic carbonate form: 5-methyl-5-propyl-1,3-dioxane-2-one .

This guide objectively compares the cyclic carbonate precursor against traditional phosgene-based and alternative formamide-based routes, providing mechanistic causality, quantitative performance data, and self-validating experimental protocols for drug development professionals.

Mechanistic Causality: Why Precursor Selection Matters

The synthesis of Carisoprodol requires the asymmetric functionalization of a symmetric diol (2-methyl-2-propyl-1,3-propanediol). The choice of precursor dictates the safety, atom economy, and stereoselectivity of this process.

The Traditional Route: Phosgene and Chloroformates

Historically, Carisoprodol was synthesized by reacting the starting diol with phosgene to form a chloroformate intermediate, followed by aminolysis with isopropylamine [1].

• Causality of Drawbacks: Phosgene is a highly toxic gas that requires specialized, high-containment chemical facilities. Furthermore, the generation of hydrochloric acid (HCl) as a byproduct necessitates aggressive acid-scavenging steps, which often lead to the degradation of the target carbamate linkage and lower overall yields.

The Modern Standard: 5-Methyl-5-propyl-1,3-dioxane-2-one

This route utilizes the cyclic carbonate derivative of the diol [2].

• Causality of Advantages: Synthesizing the cyclic carbonate via the condensation of the diol with urea (catalyzed by an activated metal oxide) completely eliminates the need for phosgene. The cyclic structure creates specific ring strain, activating the carbonyl carbon for a highly regioselective nucleophilic attack by isopropylamine. The steric bulk of the methyl and propyl groups directs the ring-opening aminolysis, ensuring a high-purity yield of the asymmetric intermediate (2-methyl-2-propyl-3-hydroxypropyl-N-isopropyl carbamate) without competing side reactions [3].

The Alternative Route: N-Isopropyl Formamide

A newer alternative involves reacting formic acid with isopropylamine to generate N-isopropyl formamide, which is then oxidized with hydrogen peroxide in the presence of the diol [4].

• Causality of Advantages: This method operates under mild conditions and avoids severe pollutants. However, the reliance on hydrogen peroxide introduces the risk of over-oxidation, requiring strict stoichiometric control compared to the inherent stability of the cyclic carbonate route.

Quantitative Performance Comparison

The following table summarizes the experimental performance of the three primary precursor routes based on industrial patent data and chemical reviews.

Precursor Route	Key Acylating Agent	Reagent Toxicity	Typical Yield (%)	Reaction Temp (°C)	Primary Byproduct
Traditional	Phosgene	Extremely High	60 - 70%	0 - 20°C	HCl Gas
Cyclic Carbonate	5-Methyl-5-propyl-1,3-dioxane-2-one	Low	85 - 90%	90 - 160°C	Ammonia Gas
Formamide	N-Isopropyl Formamide	Low	~80%	10 - 80°C	Water

Pathway Visualization

Fig 1. Synthetic pathways comparing Carisoprodol precursors and their intermediate convergence.

Self-Validating Experimental Protocol: The Cyclic Carbonate Route

This methodology details the synthesis of Carisoprodol using the 5-methyl-5-propyl-1,3-dioxane-2-one precursor. Every phase includes an integrated validation step to ensure reaction fidelity without requiring immediate external LC/MS analysis.

Phase 1: Synthesis of 5-methyl-5-propyl-1,3-dioxane-2-one

Objective: Convert the starting diol into the activated cyclic carbonate.

• Charge Reactor: Combine 1.0 molar equivalent of 2-methyl-2-propyl-1,3-propanediol with 1.2 equivalents of urea in a solvent-free vessel.

• Catalysis: Add 0.05 equivalents of an activated metal oxide catalyst (e.g., Zinc Oxide).

• Heating: Gradually heat the mixture to 90–160°C under continuous stirring.

• Self-Validation Check: Monitor the exhaust line with moistened universal indicator paper. The evolution of ammonia gas (turning the paper blue/alkaline) confirms the condensation reaction is actively proceeding. The reaction is complete when ammonia evolution ceases and TLC confirms the disappearance of the diol spot.

Phase 2: Regioselective Aminolysis

Objective: Open the cyclic carbonate to form the asymmetric carbamate intermediate [3].

• Preparation: Dissolve 0.9 mol (approx. 142.2 g) of 5-methyl-5-propyl-1,3-dioxane-2-one in 100 mL of anhydrous toluene.

• Temperature Control: Chill the solution to 12–15°C. Causality: Maintaining this strict temperature window prevents exothermic side reactions that could lead to the degradation of the newly formed carbamate bond.

• Addition: Dropwise, add 133 g of isopropylamine over 1 hour.

• Reaction: Allow the mixture to warm to 20°C and stir for 12–15 hours.

• Self-Validation Check: Wash the reaction mixture with distilled water. Check the pH of the aqueous wash; continue washing until the aqueous layer is strictly neutral (pH 7.0). This validates the complete removal of unreacted, basic isopropylamine. Evaporate the toluene to yield the oily intermediate (Expected yield: ~90%).

Phase 3: Final Condensation to Carisoprodol

Objective: Convert the remaining hydroxyl group into a standard carbamate.

• Reaction: React the isolated 2-methyl-2-propyl-3-hydroxypropyl-N-isopropyl carbamate with sodium cyanate (or urea) under mild acidic catalysis.

• Crystallization: Recrystallize the crude product from a suitable solvent (e.g., hot ethanol/water mixture) to isolate pure Carisoprodol.

Analytical Validation (GC-MS)

To ensure the final API meets pharmacopeial standards, quantitative analysis must be performed. The industry standard for Carisoprodol quantification relies on Selected Ion Monitoring (SIM) Gas Chromatography-Mass Spectrometry (GC-MS) [5].

• Internal Standard: Utilize Methapyrilene (MPY) as the internal standard. Causality: MPY elutes cleanly away from Carisoprodol and its primary metabolite (meprobamate) without ion interference, ensuring accurate area-under-the-curve (AUC) ratio calculations.

• Extraction: Extract the synthesized API using solid-phase extraction (SPE) cartridges, washing with a pH 4.5 sodium acetate buffer to remove polar impurities before eluting the target compound.

• Validation Metric: A six-point calibration curve must yield an R2≥0.995 to validate the batch purity.

References

• Critical Review Report on Carisoprodol - World Health Organization (WHO) - 1

• CN102531965A - Synthesis method for carisoprodol - Google Patents - 2

• CN100519548C - Method for synthesizing 5-methyl-5-propyl-1,3-dioxane-2-ketone and carisoprodol - Google Patents - 3

• CN103641744A - Synthesis method of carisoprodol intermediate compound - Google Patents - 4

• FORENSIC TOXICOLOGY LABORATORY OFFICE OF CHIEF MEDICAL EXAMINER CITY OF NEW YORK - NYC.gov - 5

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• 4. CN103641744A - Synthesis method of carisoprodol intermediate compound - Google Patents [patents.google.com]
• 5. nyc.gov [nyc.gov]

A Comparative Guide to Experimental and Theoretical Vicinal Coupling Constants in 1,3-Dioxanes: A Tool for Conformational Analysis

Introduction: The Significance of Conformational Analysis in 1,3-Dioxanes

The 1,3-dioxane ring is a fundamental structural motif in a wide range of natural products and pharmacologically active compounds.[1] The three-dimensional arrangement of substituents on this heterocyclic scaffold dictates its molecular shape, polarity, and, consequently, its biological activity. A precise understanding of the conformational preferences of the 1,3-dioxane ring is, therefore, a cornerstone of rational drug design and stereoselective synthesis.

Like its carbocyclic analog, cyclohexane, the 1,3-dioxane ring predominantly adopts a chair conformation to alleviate torsional and angle strain.[1] However, the introduction of two oxygen atoms into the six-membered ring leads to notable differences in bond lengths, bond angles, and the overall electronic environment, resulting in unique conformational behavior.[1] This guide provides a comprehensive comparison of experimental and theoretical approaches for determining vicinal coupling constants (³JHH) in 1,3-dioxanes, a critical parameter for elucidating their conformational equilibria.

Experimental Determination of Vicinal Coupling Constants via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and widely used experimental technique for the detailed conformational analysis of 1,3-dioxanes in solution.[1] Among the wealth of information provided by an NMR spectrum, vicinal coupling constants (³JHH), which describe the interaction between protons on adjacent carbon atoms, are particularly insightful. The magnitude of ³JHH is directly related to the dihedral angle (θ) between the coupled protons, a relationship famously described by the Karplus equation.[1][2]

The Karplus Relationship: From Coupling Constant to Dihedral Angle

The Karplus equation provides a mathematical correlation between the vicinal coupling constant and the dihedral angle:

³JHH = A cos²(θ) - B cos(θ) + C [1][2]

Where A, B, and C are empirically derived parameters that depend on factors such as substituent electronegativity and bond lengths.[2][3] In the context of 1,3-dioxanes, typical values for ³J(ax,ax) are in the range of 10-13 Hz, while ³J(ax,eq) and ³J(eq,eq) are significantly smaller, typically between 2-5 Hz.[1] This marked difference allows for the confident assignment of substituent orientation (axial vs. equatorial) and the overall ring conformation.

Experimental Protocol for NMR Spectroscopic Analysis

A robust experimental workflow is crucial for obtaining high-quality NMR data for the accurate determination of vicinal coupling constants.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified 1,3-dioxane derivative in a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆, DMSO-d₆) in a standard 5 mm NMR tube.

• The choice of solvent is critical as it can influence the conformational equilibrium, particularly for polar substituents.[1]

2. NMR Data Acquisition:

• Acquire a high-resolution one-dimensional ¹H NMR spectrum. A spectrometer with a high magnetic field strength (e.g., 400 MHz or higher) is recommended to achieve optimal signal dispersion.

• Ensure a sufficient number of scans to obtain a high signal-to-noise ratio, which is essential for the accurate measurement of coupling constants.

• For complex spectra with significant signal overlap, two-dimensional NMR techniques such as ¹H-¹H COSY (Correlation Spectroscopy) can be employed to identify coupled proton networks and facilitate signal assignment.[1]

3. Data Processing and Analysis:

• Apply appropriate window functions (e.g., exponential multiplication with a small line broadening factor) to improve the signal-to-noise ratio without significantly distorting the multiplet structure.

• Carefully phase and baseline correct the spectrum.

• Utilize NMR analysis software to accurately measure the distances between the peaks within a multiplet to determine the coupling constant values in Hertz (Hz).[4][5]

Figure 1: A generalized workflow for the experimental determination of vicinal coupling constants using NMR spectroscopy.

Theoretical Calculation of Vicinal Coupling Constants

Computational chemistry offers a powerful complementary approach to experimental methods for predicting and understanding the conformational preferences of 1,3-dioxanes.[1] Quantum mechanical calculations, particularly those based on Density Functional Theory (DFT), can provide highly accurate theoretical values for vicinal coupling constants.

The Power of DFT in Predicting NMR Parameters

DFT calculations have become an indispensable tool for chemists, allowing for the accurate prediction of a wide range of molecular properties, including NMR parameters. By solving the Schrödinger equation for a given molecule, DFT can provide detailed insights into its electronic structure, which in turn governs the magnitude of spin-spin coupling constants.

Theoretical Protocol for Calculating Vicinal Coupling Constants

The following protocol outlines a general workflow for the theoretical calculation of vicinal coupling constants using DFT.

1. Conformational Search and Geometry Optimization:

• Generate initial 3D structures of the possible conformers of the 1,3-dioxane derivative (e.g., chair, boat, twist-boat).

• Perform a conformational search using a molecular mechanics force field (e.g., MMFF) to identify low-energy conformers.[6]

• Optimize the geometry of each low-energy conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).

2. Calculation of NMR Coupling Constants:

• For each optimized conformer, perform a subsequent DFT calculation specifically for NMR properties. It is often recommended to use a functional and basis set that are known to perform well for coupling constant calculations (e.g., B3LYP with the EPR-III basis set for light atoms).[7]

• The output of this calculation will provide the theoretical vicinal coupling constants for each pair of vicinal protons in the molecule.

3. Boltzmann Averaging:

• For molecules that exist as a mixture of conformers at a given temperature, the experimentally observed coupling constant will be a weighted average of the coupling constants of the individual conformers.

• Calculate the relative Gibbs free energies of the conformers to determine their equilibrium populations using the Boltzmann distribution.[1]

• The theoretical coupling constant that is to be compared with the experimental value is then calculated as the Boltzmann-weighted average of the coupling constants of the contributing conformers.

Figure 2: A generalized workflow for the theoretical calculation of vicinal coupling constants using DFT.

Comparison of Experimental and Theoretical Data

A direct comparison of experimentally measured and theoretically calculated vicinal coupling constants provides a powerful means of validating both the experimental assignments and the computational model. In many cases, the agreement between the two is excellent, providing a high degree of confidence in the conformational analysis.

The table below presents a comparison of experimental and theoretical vicinal coupling constants for a series of 5-substituted 1,3-dioxanes. The theoretical values were obtained from quantum-chemical calculations.[8]

Substituent (R)	Coupling Constant	Experimental ³JHH (Hz)	Theoretical ³JHH (Hz)
Ethyl	³J(4a,5a)	11.1	11.1
³J(4e,5a)	5.1	5.1
³J(4a,5e)	3.6	3.7
³J(4e,5e)	2.0	2.0
iso-Propyl	³J(4a,5a)	11.2	11.1
³J(4e,5a)	4.9	5.1
³J(4a,5e)	3.6	3.6
³J(4e,5e)	2.0	2.0
tert-Butyl	³J(4a,5a)	11.7	11.6
³J(4e,5a)	5.0	4.5
³J(4a,5e)	4.2	4.2
³J(4e,5e)	2.6	2.1
Phenyl	³J(4a,5a)	11.7	11.7
³J(4e,5a)	5.0	5.0
³J(4a,5e)	3.4	3.3
³J(4e,5e)	2.6	2.6

As can be seen from the data, there is a remarkable agreement between the experimental and theoretical values, highlighting the predictive power of modern computational methods.[8] Discrepancies between experimental and theoretical values can often be attributed to factors such as solvent effects, which may not be fully accounted for in the theoretical model, or the presence of multiple conformers in solution.[7]

Conclusion: A Synergistic Approach for Unraveling Molecular Conformation

The conformational analysis of 1,3-dioxanes is a critical aspect of understanding their chemical and biological properties. Both experimental NMR spectroscopy and theoretical DFT calculations provide invaluable tools for this purpose. While NMR provides a direct measure of vicinal coupling constants in solution, DFT calculations offer a means to predict these values and to gain a deeper understanding of the underlying electronic and steric factors that govern molecular conformation.

The most powerful approach, however, lies in the synergistic application of both techniques. By comparing experimental and theoretical data, researchers can achieve a level of confidence in their conformational assignments that would be unattainable with either method alone. This integrated approach is essential for the rational design of novel molecules with tailored properties in the fields of medicinal chemistry, materials science, and beyond.[1]

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A Comparative Guide to Thromboxane A2 Receptor Antagonists: An In-Depth Analysis of 1,3-Dioxane Derivatives and Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pivotal Role of Thromboxane A2 in Pathophysiology

Thromboxane A2 (TXA2) is a potent, yet highly unstable, lipid mediator derived from arachidonic acid.[1] Produced primarily by activated platelets, TXA2 plays a critical role in hemostasis by inducing platelet aggregation and vasoconstriction.[2][3] These physiological effects are mediated through its interaction with the G-protein coupled thromboxane A2 receptor (TP receptor).[3] However, the overexpression or dysregulation of the TXA2/TP receptor signaling axis is implicated in a range of cardiovascular and thrombotic diseases, making the TP receptor a significant therapeutic target.[2]

This guide provides a comprehensive analysis of various classes of TP receptor antagonists, with a special focus on the emerging potential of 1,3-dioxane derivatives. We will delve into their mechanism of action, present comparative experimental data, and provide detailed protocols for their evaluation.

The Thromboxane A2 Signaling Cascade: A Closer Look

Upon binding of TXA2 to the TP receptor, a conformational change occurs, leading to the activation of associated G-proteins, primarily Gq and G13.[4][5]

• Gq Pathway: Activation of Gq stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). This cascade ultimately leads to platelet shape change, granule secretion, and aggregation.[5]

• G13 Pathway: The G13 pathway activates the small GTPase Rho, which in turn activates Rho-associated kinase (ROCK). This leads to the phosphorylation of myosin light chain, resulting in smooth muscle contraction and vasoconstriction.[4]

Thromboxane A2 Signaling Pathway

A Comparative Analysis of TP Receptor Antagonists

Several classes of compounds have been developed as TP receptor antagonists. Here, we compare some of the most well-characterized examples.

Compound Class	Example	Potency (IC50/Ki)	Key Features
Carbocyclic Analogs	Ramatroban (BAY u 3405)	IC50: 14 nM (TP receptor)[6]; IC50: 113 nM (CRTH2)[6]	Dual antagonist of the TP receptor and the prostaglandin D2 receptor (CRTH2), with anti-allergic and anti-inflammatory properties.[7][8]
Benzenesulfonamide Derivatives	Seratrodast (AA-2414)	IC50: ~0.1 µM (Human Platelets)	A long-acting and potent antagonist, approved in Japan for the treatment of bronchial asthma.[9]
Bicyclic Compounds	Ifetroban	High Affinity[2]	A potent and selective TP receptor antagonist with a broad range of potential applications, including cardiovascular diseases and cancer metastasis.[10]
1,3-Dioxane Derivatives	Hypothetical	Data Not Available	This emerging class of compounds holds potential for novel TP receptor antagonism, though specific data is currently limited in publicly available literature.

Note: Direct comparison of potency values should be approached with caution, as experimental conditions can vary between studies.[11]

The Promise of 1,3-Dioxane Derivatives: A Novel Scaffold for TP Receptor Antagonism

While extensive research has focused on established classes of TP receptor antagonists, the exploration of novel chemical scaffolds is crucial for the development of next-generation therapeutics. The 1,3-dioxane moiety, a six-membered heterocyclic ring containing two oxygen atoms, presents an intriguing structural framework for the design of new antagonists. Although direct and comprehensive studies on 1,3-dioxane derivatives as potent TP receptor antagonists are not widely published, related research suggests their potential. For instance, a novel approach to dual-acting thromboxane receptor antagonist/synthase inhibitors has been conceptualized based on linking 1,3-dioxane-thromboxane receptor antagonists with thromboxane synthase inhibitors.[10] This indicates that the 1,3-dioxane scaffold has been considered in the design of molecules targeting the thromboxane pathway.

The versatility of the 1,3-dioxane ring allows for diverse substitutions, which can be tailored to optimize binding affinity and selectivity for the TP receptor. Further investigation into the structure-activity relationships (SAR) of 1,3-dioxane derivatives is warranted to unlock their full therapeutic potential.

Experimental Protocols for the Evaluation of TP Receptor Antagonists

The following are detailed methodologies for key in vitro assays used to characterize and compare the performance of TP receptor antagonists.

Radioligand Binding Assay

This assay is fundamental for determining the binding affinity of a compound to the TP receptor.

Radioligand Binding Assay Workflow

Step-by-Step Methodology:

• Membrane Preparation:

  • Isolate human platelets from whole blood by differential centrifugation.

  • Lyse the platelets and prepare platelet membranes, which are rich in TP receptors, through ultracentrifugation.[12]

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, add the platelet membrane preparation to each well.

  • Add varying concentrations of the test compound (e.g., a 1,3-dioxane derivative).

  • Add a constant concentration of a radiolabeled TP receptor antagonist, such as [3H]SQ29548, to each well.[4][12]

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.[5]

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This traps the membranes with the bound radioligand while allowing the unbound radioligand to pass through.[5]

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification and Data Analysis:

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

  • Plot the percentage of specific binding against the concentration of the test compound.

  • Calculate the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Platelet Aggregation Assay

This functional assay measures the ability of a compound to inhibit platelet aggregation induced by a TP receptor agonist.

Platelet Aggregation Assay Workflow

Step-by-Step Methodology:

• Preparation of Platelet-Rich Plasma (PRP):

  • Draw whole blood from healthy volunteers into tubes containing an anticoagulant (e.g., sodium citrate).

  • Centrifuge the blood at a low speed to separate the PRP from red and white blood cells.[13]

  • Adjust the platelet count in the PRP to a standardized concentration.

• Aggregation Measurement:

  • Place a sample of PRP in a cuvette in a light transmission aggregometer, which measures changes in light transmission as platelets aggregate.[13]

  • Pre-incubate the PRP with either a vehicle control or varying concentrations of the test compound.

  • Add a TP receptor agonist, such as U46619 (a stable TXA2 mimetic), to induce platelet aggregation.[14][15]

  • Record the change in light transmission over time, which corresponds to the extent of platelet aggregation.

• Data Analysis:

  • The maximum aggregation percentage is determined for each concentration of the test compound.

  • Plot the percentage of inhibition of aggregation against the concentration of the test compound.

  • Calculate the IC50 value, which is the concentration of the antagonist that inhibits 50% of the agonist-induced platelet aggregation.

Conclusion and Future Directions

The development of potent and selective TP receptor antagonists remains a key objective in the pursuit of novel antithrombotic therapies. While established antagonists like Ramatroban, Seratrodast, and Ifetroban have demonstrated clinical and preclinical efficacy, the exploration of new chemical scaffolds is essential for drug discovery. 1,3-Dioxane derivatives represent a promising, yet underexplored, class of compounds in this regard. Their synthetic tractability and potential for diverse functionalization make them attractive candidates for the design of next-generation TP receptor antagonists. Further research, including synthesis of focused libraries, in vitro screening using the detailed protocols provided, and subsequent in vivo evaluation, is necessary to fully elucidate the potential of 1,3-dioxane derivatives as clinically relevant modulators of the thromboxane A2 signaling pathway.

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• Rosenfeld, L., Grover, G. J., & Stier, C. T. (2006). Ifetroban sodium: an effective TxA2/PGH2 receptor antagonist. Cardiovascular drug reviews, 24(2), 156-174.
• Ishizuka, T., Matsui, T., Okamoto, Y., Ohta, A., & Shichijo, M. (2004). Ramatroban (BAY U 3405): a novel dual antagonist of TXA2 receptor and CRTh2, a newly identified prostaglandin D2 receptor. Cardiovascular drug reviews, 22(2), 71-90.
• Woithe, K., et al. (1995). A novel approach to dual-acting thromboxane receptor antagonist/synthase inhibitors based on the link of 1,3-dioxane-thromboxane receptor antagonists and -thromboxane synthase inhibitors. Journal of Medicinal Chemistry, 38(10), 1608-1628.
• BenchChem. (2025). A Comparative Analysis of Sulotroban and Other Thromboxane A2 Receptor Antagonists.
• Halushka, P. V. (1989). Pharmacology of thromboxane A2 receptor antagonists. Zeitschrift fur Kardiologie, 78 Suppl 3, 42-47.
• Utech, T., Köhler, J., & Wünsch, B. (2025). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Molecules, 30(17), 1-20.
• MedChemExpress. (n.d.).
• Practical-Haemostasis.com. (2026, February 2). Platelet Function Testing: Light Transmission Aggregometry.
• Schmidt, M., et al. (2007). New 1,3-dioxolane and 1,3-dioxane derivatives as effective modulators to overcome multidrug resistance. Bioorganic & medicinal chemistry, 15(6), 2283-2297.
• Reactome. (n.d.). Thromboxane signalling through TP receptor.
• Saussy, D. L., Mais, D. E., Burch, R. M., & Halushka, P. V. (1985). Thromboxane A2 and prostaglandin endoperoxide receptors in platelets and vascular smooth muscle.
• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocols.
• Lin, H., et al. (2007). U46619-induced two waves of secretion and aggregation in human platelets. Journal of Biomedical Science, 14(5), 681-690.
• Caughey, G. H. (2016). The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis. Cancer metastasis reviews, 35(3), 337-347.
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• Li, C., et al. (2024, May 14). Exploring the Impact of U46619 Aggregation Reagent on Platelet Disorders.
• O'Brien, K. M., et al. (2011). Cyclopentane-1,3-dione: a novel isostere for the carboxylic acid functional group. Application to the design of potent thromboxane (A2) receptor antagonists. Journal of medicinal chemistry, 54(21), 7548-7557.
• Cayman Chemical. (n.d.). Pinane Thromboxane A2 (CAS 71111-01-8).
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Assessment of Methyl-Substituted 1,3-Dioxane Recovery from Aqueous Media: A Comparative Guide to Extractant Efficacy

As a Senior Application Scientist specializing in downstream bioprocessing, I frequently encounter the thermodynamic bottlenecks associated with recovering hydrophilic compounds like 1,3-propanediol (PDO) from dilute fermentation broths[1]. Direct distillation of these complex aqueous media is prohibitively energy-intensive. A highly effective, field-proven alternative is the via acetalization with acetaldehyde to form 2-methyl-1,3-dioxane[2].

This guide objectively compares the efficacy of various aromatic hydrocarbon extractants for the recovery of methyl-substituted 1,3-dioxane from aqueous media and provides a self-validating experimental protocol for scalable implementation.

Mechanistic Overview & The Causality of Reactive Extraction

The core causality behind this approach relies on shifting a reversible thermodynamic equilibrium. The acid-catalyzed reaction of PDO with acetaldehyde produces 2-methyl-1,3-dioxane and water[3]. Because 2-methyl-1,3-dioxane is significantly more hydrophobic than its parent diol, it can be continuously partitioned into an organic solvent[4]. This in situ product removal drives the acetalization reaction forward, effectively bypassing standard equilibrium limits to achieve overall PDO conversion rates of approximately 98%[1].

Comparative Assessment of Extractant Alternatives

Selecting the optimal organic extractant requires a careful balance between the thermodynamic mass distribution ratio ( D ) and the physical mechanics of downstream thermal separation. Below is a comparative analysis of three primary aromatic hydrocarbons evaluated for this process[2].

Extractant Alternative	Boiling Point (°C)	Water Solubility (wt%)	Mass Distribution Ratio ( D )	Dioxane Recovery (%)	Downstream Separation Viability
Toluene	110.6	0.05	61	74%	Poor (Azeotrope/BP overlap)
o-Xylene	144.4	0.01	47	69%	Excellent
Ethylbenzene	136.0	0.01	19	71%	Good

Note: The boiling point of 2-methyl-1,3-dioxane is 111 °C[2].

The Causality of Solvent Selection: While Toluene offers the highest mass distribution ratio ( D=61 ) and recovers up to 74% of the dioxane, its boiling point (110.6 °C) is nearly identical to that of 2-methyl-1,3-dioxane (111 °C)[2],[4]. This critical overlap renders downstream fractional distillation practically impossible without complex azeotropic techniques[2].

Conversely, o-Xylene is the superior choice for scalable processes. Although it possesses a slightly lower distribution ratio ( D=47 ), its elevated boiling point of 144.4 °C ensures a clean, energy-efficient downstream thermal separation[2],[5]. Ethylbenzene remains a viable alternative, but its significantly lower distribution ratio ( D=19 ) reduces the overall single-stage extraction efficiency[2].

Experimental Protocol: Self-Validating Reactive Extraction Workflow

To ensure trustworthiness and reproducibility in your own laboratory, the following protocol incorporates internal mass-balance validations and specific mechanistic controls.

Step 1: Acetalization Reaction Setup

• Action: Prepare the aqueous feed containing approximately 60 g/L of 1,3-propanediol. Introduce acetaldehyde in a stoichiometric excess to drive the equilibrium. Add a solid acid catalyst, such as Dowex 50-WX4-200 or Amberlite IR-120, at a loading of 20 g/L[2],[4].

• Causality: Solid ion-exchange resins are selected over homogeneous mineral acids (like H₂SO₄) to prevent stable emulsion formation during the liquid-liquid extraction phase and to allow for simple mechanical recovery of the catalyst[4].

Step 2: In Situ Liquid-Liquid Extraction

• Action: Add the selected organic extractant (o-xylene) to the reactor to achieve a 1:1 organic-to-aqueous volumetric phase ratio. Maintain the system at 31–40 °C with continuous agitation (e.g., 400 rpm) for 15–20 minutes to reach extraction equilibrium[2],[4].

• Causality: The strict 40 °C upper thermal limit prevents the rapid volatilization of unreacted acetaldehyde (BP 20.2 °C) while providing sufficient thermal energy to swift reaction kinetics[2].

Step 3: Phase Separation & System Validation

• Action: Halt agitation to allow phase demixing. Sample both the aqueous raffinate and the organic extract. Quantify 2-methyl-1,3-dioxane concentrations via Gas Chromatography (GC) using an inert internal standard (e.g., nonane).

• Validation: Calculate the total mass balance. A self-validating, successful run should demonstrate >91% dioxane yield and ~75% recovery into the organic phase[1]. Any deviation >5% in mass balance indicates volatile loss of acetaldehyde or incomplete phase separation.

Step 4: Downstream Thermal Recovery

• Action: Transfer the o-xylene phase to a fractional distillation column. Recover the 2-methyl-1,3-dioxane distillate at 111 °C, leaving the heavier o-xylene (144.4 °C) in the reboiler for continuous recycling[2],[5].

Process Workflow Visualization

Process workflow for the reactive extraction and recovery of 2-methyl-1,3-dioxane.

References

• Malinowski, J. J. (2000). "Reactive extraction for downstream separation of 1,3-propanediol". Biotechnology Progress, 16(1), 76-79. URL:[Link]

• Malinowski, J. J. (2002). "The effective approach for recovery of methyl-substituted 1,3-dioxane from aqueous media". Separation Science and Technology, 37(11), 2659-2667. URL:[Link]

• Hao, J., et al. (2005). "Novel Route of Reactive Extraction To Recover 1,3-Propanediol from a Dilute Aqueous Solution". Industrial & Engineering Chemistry Research, 44(12), 4380-4385. URL:[Link]

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